1-Benzyl-4-methylpiperidine-4-carbonitrile

• CAS: 62718-32-5

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Benzyl-4-methylpiperidine-4-carbonitrile: Synthesis, Properties, and Applications

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous therapeutic agents. Its conformational flexibility and ability to present substituents in a well-defined three-dimensional space make it a privileged structure for targeting a wide array of biological receptors. Within this class of compounds, 1-Benzyl-4-methylpiperidine-4-carbonitrile emerges as a molecule of significant interest for drug discovery and development. Its unique combination of a tertiary amine, a quaternary carbon center, a nitrile group, and a benzyl protecting group offers a versatile platform for the synthesis of novel chemical entities with potential applications in areas such as neurology, oncology, and infectious diseases.

This technical guide provides a comprehensive overview of the chemical properties, plausible synthetic routes, and potential applications of 1-Benzyl-4-methylpiperidine-4-carbonitrile, designed for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

While specific experimental data for 1-Benzyl-4-methylpiperidine-4-carbonitrile is not extensively reported in publicly available literature, its physicochemical properties can be reliably predicted based on its structure and comparison with closely related analogs.

Property	Predicted Value
Molecular Formula	C₁₄H₁₈N₂
Molecular Weight	214.31 g/mol
Appearance	Likely a colorless to pale yellow oil or a low-melting solid
Boiling Point	Estimated to be >300 °C at atmospheric pressure
Solubility	Expected to be soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol. Limited solubility in water.
pKa (Conjugate Acid)	Estimated to be in the range of 8.5 - 9.5 for the piperidine nitrogen

The presence of the basic piperidine nitrogen allows for the formation of acid addition salts, such as the hydrochloride or hydrobromide salt, which are likely to be crystalline solids with higher melting points and improved aqueous solubility.

Synthesis and Manufacturing

A plausible and efficient synthesis of 1-Benzyl-4-methylpiperidine-4-carbonitrile can be designed starting from the readily available 1-benzyl-4-piperidone. The proposed synthetic pathway involves a two-step process: the formation of a cyanohydrin followed by methylation.

Experimental Protocol: Proposed Synthesis of 1-Benzyl-4-methylpiperidine-4-carbonitrile

Step 1: Synthesis of 1-Benzyl-4-hydroxypiperidine-4-carbonitrile

• To a stirred solution of 1-benzyl-4-piperidone (1 equivalent) in a suitable solvent such as methanol or a mixture of dichloromethane and water, add a cyanide source, for example, potassium cyanide (KCN, 1.2 equivalents) or trimethylsilyl cyanide (TMSCN, 1.2 equivalents).

• If using KCN, the reaction is typically carried out in the presence of a weak acid, such as acetic acid, to generate hydrocyanic acid in situ.

• The reaction mixture is stirred at room temperature for several hours until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is carefully quenched with an aqueous solution of sodium bicarbonate.

• The product is extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude cyanohydrin, which can be used in the next step without further purification.

Causality Behind Experimental Choices: The Strecker-type reaction is a classic and reliable method for the synthesis of α-aminonitriles and related compounds from ketones.[1] The use of TMSCN can sometimes offer milder reaction conditions and improved yields compared to traditional KCN/acid methods.

Step 2: Methylation of 1-Benzyl-4-hydroxypiperidine-4-carbonitrile

• The crude 1-benzyl-4-hydroxypiperidine-4-carbonitrile from the previous step is dissolved in a suitable anhydrous aprotic solvent, such as tetrahydrofuran (THF).

• The solution is cooled to a low temperature (e.g., -78 °C) under an inert atmosphere (e.g., argon or nitrogen).

• A strong base, such as lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi), is added dropwise to deprotonate the hydroxyl group and the alpha-carbon to the nitrile.

• A methylating agent, such as methyl iodide (CH₃I) or dimethyl sulfate, is then added to the reaction mixture.

• The reaction is allowed to warm to room temperature and stirred until completion.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

• The crude product can be purified by column chromatography on silica gel to afford the desired 1-Benzyl-4-methylpiperidine-4-carbonitrile.

Causality Behind Experimental Choices: The deprotonation of the carbon alpha to a nitrile group creates a nucleophilic carbanion that can readily undergo alkylation.[2] The use of a strong, non-nucleophilic base like LDA at low temperatures is crucial to ensure complete deprotonation while minimizing side reactions.

Caption: Proposed synthetic workflow for 1-Benzyl-4-methylpiperidine-4-carbonitrile.

Spectroscopic Characterization (Predicted)

The structural features of 1-Benzyl-4-methylpiperidine-4-carbonitrile can be confirmed using a combination of spectroscopic techniques. The expected key spectral data are summarized below, based on the analysis of structurally similar compounds.[3][4]

Technique	Predicted Key Signals
¹H NMR	* ~7.2-7.4 ppm: Multiplet, 5H (aromatic protons of the benzyl group).* ~3.5 ppm: Singlet, 2H (benzylic CH₂).* ~2.5-2.8 ppm: Multiplet, 4H (piperidine protons at C2 and C6).* ~1.8-2.2 ppm: Multiplet, 4H (piperidine protons at C3 and C5).* ~1.4 ppm: Singlet, 3H (methyl protons at C4).
¹³C NMR	* ~138 ppm: Quaternary carbon (aromatic C of benzyl group attached to CH₂).* ~129, 128, 127 ppm: Aromatic CH carbons.* ~122 ppm: Nitrile carbon (C≡N).* ~63 ppm: Benzylic carbon (CH₂).* ~52 ppm: Piperidine carbons at C2 and C6.* ~45 ppm: Quaternary carbon at C4.* ~35 ppm: Piperidine carbons at C3 and C5.* ~25 ppm: Methyl carbon.
IR (Infrared)	* ~2230 cm⁻¹: Weak to medium intensity, sharp peak (C≡N stretching).* ~3030, 1600, 1495, 1450 cm⁻¹: Aromatic C-H and C=C stretching.* ~2950, 2800 cm⁻¹: Aliphatic C-H stretching.
Mass Spec. (MS)	* [M+H]⁺: Expected at m/z 215.15.

Reactivity and Chemical Transformations

The chemical reactivity of 1-Benzyl-4-methylpiperidine-4-carbonitrile is dictated by its key functional groups: the tertiary amine, the nitrile, and the N-benzyl group.

• N-Debenzylation: The benzyl group can be readily removed via catalytic hydrogenation (e.g., using H₂ gas and a palladium catalyst) to yield the corresponding secondary amine, 4-methylpiperidine-4-carbonitrile. This deprotection step is crucial for further derivatization at the nitrogen atom.

• Nitrile Group Transformations: The nitrile functionality is a versatile handle for a variety of chemical transformations:

  • Hydrolysis: Acidic or basic hydrolysis can convert the nitrile to a carboxylic acid (4-methylpiperidine-4-carboxylic acid derivative) or an amide.[5]

  • Reduction: The nitrile can be reduced to a primary amine (aminomethyl group) using reducing agents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation under more forcing conditions.

• Piperidine Ring Functionalization: While the quaternary center at C4 prevents further substitution at this position, functionalization at other positions on the piperidine ring (e.g., α-lithiation at C2/C6) may be possible, albeit potentially challenging.[6]

Caption: Key reactivity pathways of 1-Benzyl-4-methylpiperidine-4-carbonitrile.

Applications in Research and Drug Development

1-Benzyl-4-methylpiperidine-4-carbonitrile is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. Its utility stems from the ability to selectively manipulate its functional groups.

• Scaffold for Novel CNS Agents: The piperidine nucleus is a common feature in many centrally acting drugs. The 4,4-disubstituted pattern can be found in analogs of fentanyl and other opioids.[3] This compound could serve as a starting point for the development of novel analgesics, antipsychotics, or antidepressants.

• Intermediate for Enzyme Inhibitors: The structural motifs present in this molecule can be elaborated to target various enzymes. For instance, the piperidine ring can be a scaffold for designing inhibitors of proteases, kinases, or other enzymes implicated in disease.

• Probing Structure-Activity Relationships (SAR): The methyl group at the C4 position provides a specific steric and electronic environment. In a drug discovery program, this compound would be a key analog to synthesize to probe the importance of substitution at this position, comparing its biological activity to the unsubstituted or differently substituted analogs.

Safety and Handling

As a laboratory chemical, 1-Benzyl-4-methylpiperidine-4-carbonitrile should be handled with appropriate safety precautions. While specific toxicity data is not available, related piperidine derivatives and nitriles can be hazardous.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids.

This guide provides a comprehensive, albeit predictive, overview of 1-Benzyl-4-methylpiperidine-4-carbonitrile. The proposed synthetic routes are based on well-established chemical principles, and the predicted properties and reactivity are derived from a thorough analysis of its structure and comparison with known analogs. This molecule represents a promising starting point for the exploration of new chemical space in the pursuit of novel therapeutics.

References

• Google Patents. (2020). CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde.

• Brine, G. A., et al. (1992). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. Defense Technical Information Center. Retrieved from [Link]

• Henriksen, G., et al. (2008). 4-Anilino-1-benzylpiperidine-4-carbonitrile. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 5), o839.
• Macé, A., et al. (2021). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry, 86(17), 12053–12063.
• Google Patents. (2016). EP2994454B1 - AN IMPROVED PROCESS FOR THE PREPARATION OF (3R,4R)-(1-BENZYL-4-METHYLPIPERIDIN-3-YL)-METHYLAMINE.
• Urošević, M. V., et al. (2005). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Journal of the Serbian Chemical Society, 70(3), 341-348.

• PubChem. (n.d.). 5-Cyano-N-[4-(4-Methylpiperazin-1-Yl)-2-Piperidin-1-Ylphenyl]furan-2-Carboxamide. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 1-benzyl-4-cyano-4-phenylpiperidine hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 1-Benzyl-4-cyano-4-phenylpiperidine. Retrieved from [Link]

• PubChem. (n.d.). 4-Cyanopiperidine. Retrieved from [Link]

• Janani, S., et al. (2021). Molecular structure, spectroscopic (FT-IR, FT-Raman, NMR), HOMO-LUMO, chemical reactivity, AIM, ELF, LOL and Molecular docking studies on 1-Benzyl-4-(N-Boc-amino)piperidine. Journal of Molecular Structure, 1229, 129528.
• Fu, N., et al. (2018). Electrochemical ABNO-Mediated Alpha-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification. Journal of the American Chemical Society, 140(40), 12739–12744.
• Bouz-David, S., et al. (2013). Alkylation studies of a polyhydroxylated-cyano-piperidine scaffold. Arkivoc, 2014(4), 24-37.

• CoLab. (2021). Molecular structure, spectroscopic (FT-IR, FT-Raman, NMR), HOMO-LUMO, chemical reactivity, AIM, ELF, LOL and Molecular docking studies on 1-Benzyl-4-(N-Boc-amino)piperidine. Retrieved from [Link]

• Scott, K. A., et al. (2018). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Organic & Biomolecular Chemistry, 16(2), 299-311.
• Google Patents. (2011). CN102079720A - Method for preparing 1-benzylpiperidine-4-carboxaldehyde.

• ResearchGate. (2019). Alkylation Strategy on piperidine‐4 carboxylate. Retrieved from [Link]

• ResearchGate. (2024). Structural, Spectroscopic, and Theoretical Investigation of a 4‐Benzyl Piperidine Derivative with Multi‐Targeted Bioactivity. Retrieved from [Link]

• ACS Publications. (2018). Electrochemical Aminoxyl-Mediated α-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification. Journal of the American Chemical Society, 140(40), 12739-12744.

• PubMed. (2018). Electrochemical Aminoxyl-Mediated α-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. arkat-usa.org [arkat-usa.org]
• 3. 4-Anilino-1-benzyl­piperidine-4-carbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Synthesis and Application of 1-Benzyl-4-methylpiperidine-4-carbonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-4-methylpiperidine-4-carbonitrile is a substituted piperidine derivative of significant interest in medicinal chemistry and drug discovery. Its structural motif, featuring a benzyl-protected nitrogen and a quaternary carbon at the 4-position bearing both a methyl and a nitrile group, makes it a valuable scaffold for the synthesis of novel therapeutic agents. This guide provides a comprehensive overview of this compound, including its identification, a proposed synthetic pathway with a detailed experimental protocol, its physicochemical properties, and its potential applications in the development of new pharmaceuticals.

While a specific CAS (Chemical Abstracts Service) number for 1-Benzyl-4-methylpiperidine-4-carbonitrile is not readily found in publicly accessible databases, which suggests it may be a novel or less-common research chemical, its synthesis can be approached through established and reliable chemical transformations.

Physicochemical Properties and Identification

The key identifiers and expected properties of 1-Benzyl-4-methylpiperidine-4-carbonitrile are summarized in the table below. These are calculated based on its chemical structure.

Property	Value
Molecular Formula	C₁₄H₁₈N₂
Molecular Weight	214.31 g/mol
IUPAC Name	1-benzyl-4-methylpiperidine-4-carbonitrile
Appearance	Expected to be a solid or oil
Solubility	Expected to be soluble in organic solvents like dichloromethane, chloroform, and ethyl acetate.

Proposed Synthesis: α-Alkylation of a Piperidine Precursor

A logical and efficient method for the synthesis of 1-Benzyl-4-methylpiperidine-4-carbonitrile is the α-alkylation of the readily available precursor, 1-benzylpiperidine-4-carbonitrile. This approach involves the deprotonation of the α-carbon to the nitrile group, followed by quenching the resulting carbanion with a methylating agent.

The precursor, 1-benzylpiperidine-4-carbonitrile, can be synthesized via the reductive amination of 4-cyanopiperidine with benzaldehyde, a reaction for which established protocols exist[1].

Synthetic Workflow Diagram

The proposed two-step synthesis is outlined in the following diagram:

Caption: Proposed two-step synthesis of 1-Benzyl-4-methylpiperidine-4-carbonitrile.

Detailed Experimental Protocol: α-Methylation

This protocol describes the methylation of 1-benzylpiperidine-4-carbonitrile.

Materials:

• 1-Benzylpiperidine-4-carbonitrile

• Anhydrous tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) solution in THF

• Methyl iodide (CH₃I)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Preparation: Under an inert atmosphere (Argon or Nitrogen), dissolve 1-benzylpiperidine-4-carbonitrile (1 equivalent) in anhydrous THF in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add a solution of LDA in THF (1.1 equivalents) dropwise via the dropping funnel, maintaining the internal temperature below -70 °C. Stir the resulting mixture at -78 °C for 1 hour. The formation of the lithium salt of the carbanion should result in a color change.

• Alkylation: Add methyl iodide (1.2 equivalents) dropwise to the reaction mixture at -78 °C. Allow the reaction to stir at this temperature for 2 hours, then gradually warm to room temperature and stir overnight.

• Quenching and Extraction: Cool the reaction mixture to 0 °C in an ice bath and quench by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with water and then with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-benzyl-4-methylpiperidine-4-carbonitrile.

Characterization

The structure of the synthesized 1-Benzyl-4-methylpiperidine-4-carbonitrile should be confirmed using standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): Expect to see signals corresponding to the aromatic protons of the benzyl group, the benzylic methylene protons, the piperidine ring protons, and a singlet for the newly introduced methyl group.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Expect signals for the quaternary carbon at the 4-position, the nitrile carbon, the carbons of the piperidine and benzyl rings, and the methyl carbon.

• FTIR (Fourier-Transform Infrared Spectroscopy): Look for a characteristic sharp peak for the nitrile (C≡N) stretch around 2240 cm⁻¹.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated molecular weight should be observed.

Potential Applications in Drug Discovery and Development

The 1-benzyl-4-methylpiperidine-4-carbonitrile scaffold is a precursor to a variety of biologically active molecules. The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine, providing a handle for further functionalization.

• Analgesics: The 4-substituted piperidine core is a well-known pharmacophore in opioid analgesics. The introduction of a methyl group at the 4-position can influence the potency and selectivity of the resulting compounds.

• Neurological Disorders: Derivatives of substituted piperidines are being investigated for their potential in treating a range of neurological conditions. The unique substitution pattern of this compound could lead to novel interactions with CNS targets[2].

• Key Intermediate: This compound serves as a crucial building block for creating more complex molecules. For instance, the related compound N-benzyl-4-piperidinecarboxaldehyde is a key intermediate in the synthesis of Donepezil, a drug used to treat Alzheimer's disease.

Conclusion

While 1-Benzyl-4-methylpiperidine-4-carbonitrile may not be a commercially cataloged compound with an assigned CAS number, its synthesis is achievable through well-established organic chemistry methodologies. This technical guide provides a framework for its preparation, characterization, and highlights its potential as a valuable intermediate in the design and synthesis of novel therapeutic agents. As with any research chemical, appropriate safety precautions should be taken during its handling and synthesis.

References

• 1-Benzyl-4-(4-Methoxyphenyl)Piperidine-4-Carbonitrile Hydrochloride. (n.d.).
• 1-Benzylpiperidine-4-carbonitrile hydrochloride synthesis. (n.d.). ChemicalBook.
• CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde. (n.d.). Google Patents.
• N-Benzylpiperidine-4-carboxaldehyde 95 22065-85-6. (n.d.). Sigma-Aldrich.

Sources

• 1. 1-Benzylpiperidine-4-carbonitrile hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 2. 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile | 162686-53-5 [sigmaaldrich.com]

Synthesizing the Scaffold: 1-Benzyl-4-methylpiperidine-4-carbonitrile in Advanced Drug Development

Executive Summary

Functionalized piperidines represent one of the most privileged scaffolds in medicinal chemistry, frequently serving as the structural backbone for G-protein coupled receptor (GPCR) ligands, opioid analgesics, and modern allosteric inhibitors. 1-Benzyl-4-methylpiperidine-4-carbonitrile (CAS: 62718-32-5)[1] is a highly specific, densely functionalized intermediate utilized in the modular synthesis of these complex therapeutics. By possessing both a chemically orthogonal nitrile group and a quaternary carbon at the C4 position, this intermediate effectively restricts the conformational flexibility of downstream targets.

This technical guide dissects the physical properties, synthetic methodologies, and drug-development applications of 1-benzyl-4-methylpiperidine-4-carbonitrile. Our objective is to provide process chemists and researchers with causally linked, self-validating protocols that ensure high-yield, high-purity generation of this crucial building block.

Structural Profiling and Physicochemical Properties

The utility of 1-benzyl-4-methylpiperidine-4-carbonitrile arises from its distinct steric bulk and the differential reactivity of its functional groups. The N-benzyl group serves as a robust protecting group that withstands strongly basic and nucleophilic conditions, yet can be selectively cleaved later via palladium-catalyzed hydrogenolysis. Meanwhile, the C4-nitrile allows for divergent synthesis—it can be hydrolyzed to a carboxylic acid/amide or reduced to a primary amine.

Table 1: Physicochemical Profile

Property	Value
Chemical Name	1-Benzyl-4-methylpiperidine-4-carbonitrile
IUPAC Name	1-benzyl-4-methylpiperidine-4-carbonitrile
CAS Registry Number	62718-32-5

| Molecular Formula |

| | Molecular Weight | 214.31 g/mol | | Structural Motif | C4-Quaternary Piperidine Core | | SMILES | N#CC1(C)CCN(CC2=CC=CC=C2)CC1 |

Mechanistic Pathways: Alpha-Alkylation of Nitriles

While the piperidine ring can theoretically be constructed via double

condensation of -benzyl-bis(2-chloroethyl)amine with propionitrile[2], the field-standard, high-yielding approach relies on the alpha-alkylation of commercially available 1-benzylpiperidine-4-carbonitrile.

Causality Behind Reagent Selection

The generation of the quaternary C4 center requires complete deprotonation of the alpha-carbon.

• Why LDA? Lithium diisopropylamide (LDA) at -78 °C is optimal. Weaker bases fail to yield quantitative deprotonation, while stronger nucleophilic bases (like n-butyllithium) will erroneously attack the electrophilic nitrile carbon, producing unwanted ketone or imine byproducts. LDA is highly basic yet sterically hindered, allowing it to cleanly generate the lithium carbanion[3].

• Why Methyl Iodide (MeI)? MeI is a highly reactive, unhindered electrophile that smoothly undergoes

  attack by the generated enolate, locking the quaternary carbon in place.

Synthesis of 1-benzyl-4-methylpiperidine-4-carbonitrile via LDA-mediated alkylation.

Experimental Protocol A: Synthesis of the Scaffold

Self-validating system: The reaction progress must be strictly monitored to prevent over-alkylation or unreacted starting material. LC-MS is the optimal In-Process Control (IPC).

• Preparation of the Enolate: Charge a flame-dried Schlenk flask with dry THF (10 volumes) and diisopropylamine (1.2 equiv). Cool to -78 °C under an argon atmosphere. Slowly dropwise add n-BuLi (1.15 equiv, 2.5 M in hexanes). Stir for 30 minutes to form LDA.

• Deprotonation: Dissolve 1-benzylpiperidine-4-carbonitrile (1.0 equiv) in dry THF (3 volumes) and add dropwise to the LDA solution over 15 minutes, maintaining the internal temperature below -70 °C. Stir for 1 hour to ensure quantitative formation of the lithium carbanion.

• Alkylation: Add Methyl Iodide (1.5 equiv) dropwise. Mechanistic note: MeI is added in slight excess to drive the

  reaction to completion, overcoming the steric hindrance of the piperidine ring. Allow the reaction to slowly warm to room temperature overnight.

• Workup: Quench the reaction carefully with saturated aqueous

  . Causality: provides mild protonation without the aggressive alkalinity of , which risks partial hydrolysis of the nitrile. Extract with Ethyl Acetate (3x). Dry the combined organic layers over anhydrous , filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Hexane/EtOAc) to yield the pure target compound.

Application in Drug Development: Precursor to SHP2 Inhibitors

A prime example of this intermediate's utility is found in the synthesis of Pyrimidin-4(3H)-one heterocyclic compounds, which act as highly potent inhibitors of the SHP2 phosphatase[4]. SHP2 is a critical node in the immune checkpoint pathways (PD-1/BTLA) and a heavily pursued anti-tumor target.

To build the active SHP2 inhibitor, the C4-nitrile of 1-benzyl-4-methylpiperidine-4-carbonitrile must be selectively reduced to an aminomethyl group (primary amine) and simultaneously protected.

The Tandem Reduction/Protection Dilemma

Hydrogenation of nitriles to primary amines is notoriously prone to over-reaction. The intermediate imine can be attacked by the newly formed primary amine, resulting in unwanted secondary and tertiary amine dimers. To prevent this, process chemists employ a Nickel Boride (

) reduction coupled with in-situ Boc-protection[4].

Transformation of the nitrile intermediate into SHP2 inhibitor precursors.

Experimental Protocol B: Nickel Boride Reduction & Protection

• Mixture Assembly: In a round-bottom flask, combine 1-benzyl-4-methylpiperidine-4-carbonitrile (2.0 g, 9.3 mmol), Di-tert-butyl dicarbonate (

  , 6.1 g, 27.9 mmol), and Nickel(II) chloride hexahydrate ( , 2.2 g, 9.3 mmol) in 50 mL of methanol[4]. Stir at room temperature for 15 minutes to allow complexation.

• In-Situ Catalyst Generation & Reduction: Cool the solution to 0 °C. Carefully add Sodium Borohydride (

  , 1.77 g, 46.5 mmol) in small portions.

  • Mechanistic note:

    reduces the to fine, black, metallic Nickel Boride nanoparticles while simultaneously generating hydrogen gas. The evolving on the high-surface-area catalytic reduces the nitrile to an amine. The massive excess of guarantees immediate trapping.

• Maturation: Remove the ice bath and allow the black suspension to stir at room temperature for 8 hours.

• Workup Validation: Evaporate the methanol under reduced pressure. Dilute the crude paste with Ethyl Acetate and saturated

  . Filter the entire mixture through a pad of Celite to remove the finely dispersed black nickel residues (this is critical to avoid problematic emulsions). Separate the phases, wash the organic layer with brine, dry, and concentrate.

Table 2: Nickel Boride Reaction Optimization Parameters

Parameter	Optimal Ratio	Causality / Effect

|

| 1.0 equiv | Stoichiometric equivalent ensures rapid generation of sufficient catalytic surface area. | | | 5.0 equiv | Required to both reduce the Ni catalyst and provide the requisite hydride/hydrogen source. | | | 3.0 equiv | Large excess suppresses any intermolecular nucleophilic attack by the transient amine. | | Temperature | 0 °C 25 °C | 0 °C manages the highly exothermic quench; 25 °C drives the reduction to completion. |

By successfully navigating the delicate steric and electronic properties of 1-benzyl-4-methylpiperidine-4-carbonitrile, process chemists can unlock a vast array of high-value pharmaceutical precursors with guaranteed stereochemical and structural fidelity.

References

• European Patent Office. "EP 4 092 024 A1: Pyrimidine-4(3H)-Ketone Heterocyclic Compound, Preparation Method Therefor and Use Thereof in Medicine and Pharmacology." Google Patents (2021).

• SynChem, Inc. "N-Benzyl-bis(2-chloroethyl)amine hydrochloride and related propionitrile intermediaries." SynChem Catalog. Available at: [Link]

• ACS Publications. "Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors." Journal of Medicinal Chemistry (2014). Available at: [Link]

Sources

• 1. 4-Methyl-1-(phenylmethyl)-4-piperidinecarbonitrile 95% | CAS: 62718-32-5 | AChemBlock [achemblock.com]
• 2. synchem-formosa.com [synchem-formosa.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

The 4-Cyano-4-Substituted Piperidines: Historical Foundations, Synthetic Strategies, and Pharmacological Horizons

Executive Summary & Contextual Origins

As a Senior Application Scientist navigating the complexities of synthetic scale-up and target-oriented drug discovery, few chemical motifs command as much respect as the 4-substituted piperidine scaffold. The historical discovery and subsequent evolution of 4-cyano-4-substituted piperidines—particularly 4-cyano-4-phenylpiperidine—represent a watershed moment in pharmaceutical chemistry. Originally developed as an industrial stepping stone, this motif has become the structural lynchpin for an entire pharmacopoeia targeting the central nervous system (CNS).

In 1939, chemists Otto Eisleb and Otto Schaumann were hunting for novel antispasmodic and anticholinergic agents[1]. During their biological assays, they made a serendipitous observation: a newly synthesized ester compound induced a classic Straub tail reaction in mice, a definitive indicator of opioid activity. This compound, pethidine (meperidine), marked the discovery of the first fully synthetic opioid analgesic[1].

Central to Eisleb’s synthetic architecture was the intermediate (4-cyano-1-methyl-4-phenylpiperidine)[2]. This established the "morphine rule"—a theory dictating that the quaternary carbon at the 4-position of the piperidine ring is the fundamental carrier of the analgesic effect, orienting the phenyl ring seamlessly into the lipophilic pocket of the

-opioid receptor[3]. The 4-cyano group was the critical handle, offering a facile route to subsequent structural diversifications.

Mechanistic Chemistry & Synthetic Pathways

The classical synthesis of the 4-cyano-4-arylpiperidine core relies on the double alkylation of an arylacetonitrile (e.g., phenylacetonitrile) with a bis(2-chloroethyl)amine derivative.

Stepwise mechanistic progression of the base-catalyzed piperidine annulation.

In early laboratory environments, running this annulation homogeneously led to disastrous yields due to competing retro-aldol-type cleavages and premature nitrile hydrolysis. Modern industrial methodologies circumvent this by employing phase-transfer catalysis (PTC)[4]. By sequestering the highly reactive carbanion in the organic phase, the system naturally suppresses hydrolytic degradation and drives the intramolecular cyclization cascade smoothly.

Pharmacological Diversification

While historically tied exclusively to opioid production, the 4-cyano precursor is heavily utilized in modern drug discovery to build entirely distinct pharmacological profiles. The cyano group acts as an extraordinarily versatile linchpin:

• Amination: Reduction of the nitrile to a primary amine generates ligands with high affinity and selectivity for the dopamine transporter (DAT) and serotonin transporter (SERT), offering promising avenues for psychiatric and mood disorder treatments[5].

• Allosteric Modulation: Modifying the nitrogen substituent while manipulating the 4-position allows for the synthesis of, addressing metabolic conditions and substance use disorders[6].

Divergent synthesis of distinct pharmacological classes from a unified cyano precursor.

Quantitative Profile of Key Synthetic Intermediates

To navigate drug formulation safely, chemical engineers must select the correct precursor variant. The

-substituted group radically alters both the regulatory burdens and synthetic flexibility of the process.

Table 1: Comparative Evaluation of 4-Cyano-4-Phenylpiperidine Analogues

Compound Variant	Amine Substitution	Synthetic Handling & Causality	Regulatory Status
Pethidine Intermediate A	-Methyl	-demethylation to modify the molecule is synthetically punishing and low-yield. Restricted to direct opioid analogue synthesis.	Schedule II / HS 2933.39[2],[7]
1-Benzyl-4-cyano-4-phenylpiperidine	-Benzyl	Bench-stable. The benzyl group is easily removed via Pd/C catalytic hydrogenation, liberating the secondary amine for vast derivatization.	Unscheduled Industrial Precursor
N-Boc-4-cyano-4-phenylpiperidine	-Boc	Acid-labile protection allows selective deprotection without reducing the nitrile, highly favored in library synthesis.	Unscheduled Research Chemical

Experimental Protocol: Self-Validating Biphasic Annulation

As a Senior Application Scientist, I prioritize workflows that minimize thermal runaway and build purification intrinsically into the reaction mechanism. To synthesize this scaffold safely, we employ the

-benzyl derivative. This workflow is a self-validating system : the biphasic separation acts as an automatic impurity sink, and the strict temperature control profile dictates and verifies the pace of the reaction[4].

Phase 1: Preparation & Catalysis Setup

• Reagent Solvation: Dissolve phenylacetonitrile (1.0 eq, 117 g) and tetrabutylammonium hydrogensulfate (TBAHS, 0.05 eq) in anhydrous toluene (5 volumes).

  • Causality Insight: Toluene provides exceptional solubility for the non-polar reactants and selectively partitions the generated carbanion away from the caustic aqueous phase, effectively shutting down base-catalyzed nitrile hydrolysis.

Phase 2: Interfacial Deprotonation

• Base Charging: Cool the reactor to 15°C. Slowly charge 50% w/w aqueous NaOH (4.0 eq) under vigorous mechanical stirring (

  400 rpm).

  • Causality Insight: Vigorous agitation is mandatory. The phase-transfer catalyst (TBAHS) requires a maximized interfacial surface area to shuttle hydroxide ions into the organic layer, driving the deprotonation of the phenylacetonitrile.

Phase 3: Exothermic Annulation

• Alkylation Cascade: Add a pre-mixed solution of N,N-bis(2-chloroethyl)benzylamine hydrochloride (1.05 eq) in toluene dropwise over 2 hours. Maintain internal temperature rigorously between 60°C and 70°C.

  • Causality Insight: The first intermolecular alkylation is violently exothermic. By throttling the addition rate, we harness this exotherm to drive the kinetically slower secondary reaction (intramolecular ring closure), completing the piperidine ring without exceeding thermal safety limits.

• Maturation: Heat the biphasic emulsion to 85°C for 4 hours to drive the annulation to

  completion.

Phase 4: Self-Validating Workup

• Phase Separation: Cool the reactor to 20°C. Halt stirring to allow phase separation, and drain the lower aqueous layer (containing sodium chloride and excess base).

• Precipitative Validation: Wash the organic layer with water until the aqueous run-off is pH-neutral. Directly bubble anhydrous HCl gas into the toluene phase until the solution reaches pH 2.

  • Causality Insight: The target 1-benzyl-4-cyano-4-phenylpiperidine will rapidly precipitate as a pristine white crystalline hydrochloride salt. Because neutral side-products and unreacted starting materials remain fully soluble in toluene, this selective precipitation serves as a self-validating purification step, guaranteeing high chemical fidelity.

References

• Pethidine intermediate A . Wikipedia, The Free Encyclopedia. Available at:[Link]

• Sabia, M. et al. (2005). A history of neuraxial administration of local analgesics and opioids . European Journal of Anaesthesiology, 22(9), 684-693. Available at:[Link]

• Lomenzo, S. A., Rhoden, J. B., Izenwasser, S., Wade, D., Kopajtic, T., Katz, J. L., & Trudell, M. L. (2005). Synthesis and biological evaluation of meperidine analogues at monoamine transporters . Journal of Medicinal Chemistry, 48(5), 1336–1343. Available at:[Link]

• Wold, E. A. et al. (2020). Discovery of 4-Phenylpiperidine-2-Carboxamide Analogues as Serotonin 5-HT2C Receptor-Positive Allosteric Modulators with Enhanced Drug-like Properties . ACS Chemical Neuroscience / PMC. Available at:[Link]

Sources

• 1. A history of neuraxial administration of local analgesics and opioids | European Journal of Anaesthesiology | Cambridge Core [cambridge.org]
• 2. Pethidine intermediate A - Wikipedia [en.wikipedia.org]
• 3. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 4. US4748276A - Process for preparing N,N-bis(2-hydroxyethyl)benzylamine and N,N-bis(2-chloroethyl)benzylamine - Google Patents [patents.google.com]
• 5. Synthesis and biological evaluation of meperidine analogues at monoamine transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of 4-Phenylpiperidine-2-Carboxamide Analogues as Serotonin 5-HT2C Receptor-Positive Allosteric Modulators with Enhanced Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HS Code for Pethidine Intermediate A | FreightAmigo [freightamigo.com]

Protocols & Analytical Methods

Application Notes and Protocols: Strecker Reaction for the Synthesis of 4-Aminopiperidine-4-carbonitrile

Introduction

The 4-aminopiperidine-4-carbonitrile scaffold is a privileged structural motif in modern medicinal chemistry, serving as a critical building block for a diverse range of therapeutic agents. Its rigid, cyclic framework and orthogonally functionalized nature, featuring a geminal amino and cyano group, make it an invaluable synthon for introducing conformational constraint and novel pharmacophoric elements. This application note provides a detailed, field-proven protocol for the synthesis of 4-aminopiperidine-4-carbonitrile via the Strecker reaction, a classic yet highly efficient multicomponent reaction.[1][2] The target audience for this guide includes researchers, scientists, and professionals in drug development who require a reliable and reproducible method for accessing this key intermediate.

The Strecker synthesis, first described by Adolph Strecker in 1850, is a one-pot reaction that combines a carbonyl compound, an amine, and a cyanide source to generate an α-aminonitrile.[3][4][5] This atom-economical process has been widely adopted and modified for the synthesis of a vast array of amino acids and their derivatives.[6][7][8] In this protocol, we will focus on the reaction of 4-piperidone with an ammonia source and a cyanide donor to yield the desired 4-aminopiperidine-4-carbonitrile.

Reaction Mechanism and Scientific Rationale

The Strecker reaction proceeds through a well-established two-stage mechanism.[9][10] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

• Iminium Ion Formation: The reaction initiates with the nucleophilic attack of ammonia on the carbonyl carbon of 4-piperidone.[11] Subsequent dehydration, often facilitated by mildly acidic conditions, leads to the formation of a reactive iminium ion intermediate.[3][9] The use of an ammonium salt like ammonium chloride can serve as both the ammonia source and a mild acid catalyst to promote this step.[9][12]

• Nucleophilic Cyanide Addition: The highly nucleophilic cyanide ion then attacks the electrophilic carbon of the iminium ion.[9][11] This step forms the stable α-aminonitrile product, 4-aminopiperidine-4-carbonitrile.

The choice of cyanide source is a critical consideration for both safety and reactivity. While hydrogen cyanide can be used, safer and more convenient alternatives like sodium cyanide (NaCN) or potassium cyanide (KCN) are more commonly employed in laboratory settings.[12] Trimethylsilyl cyanide (TMSCN) is another alternative that can be used, sometimes in conjunction with a Lewis acid catalyst.[6][7][8]

Experimental Protocol

This protocol details the synthesis of 4-aminopiperidine-4-carbonitrile from 4-piperidone monohydrate hydrochloride.

Materials and Reagents

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Supplier Example
4-Piperidone monohydrate hydrochloride	C₅H₉NO · HCl · H₂O	153.61	Sigma-Aldrich
Ammonium Chloride (NH₄Cl)	NH₄Cl	53.49	Fisher Scientific
Sodium Cyanide (NaCN)	NaCN	49.01	Acros Organics
Ammonium Hydroxide (28-30% NH₃ basis)	NH₄OH	35.05	J.T. Baker
Dichloromethane (DCM)	CH₂Cl₂	84.93	EMD Millipore
Sodium Sulfate (Na₂SO₄), anhydrous	Na₂SO₄	142.04	VWR Chemicals
Deionized Water	H₂O	18.02	-

Equipment

• Three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): safety goggles, lab coat, and chemically resistant gloves. All operations involving cyanide must be performed in a well-ventilated fume hood.

Step-by-Step Procedure

• Reaction Setup:

  • To a 250 mL three-neck round-bottom flask, add 4-piperidone monohydrate hydrochloride (15.36 g, 0.1 mol).

  • Add deionized water (50 mL) and stir until the solid is fully dissolved.

  • Cool the solution to 0-5 °C using an ice-water bath.

• Addition of Ammonia and Cyanide:

  • In a separate beaker, prepare a solution of ammonium chloride (5.88 g, 0.11 mol) in 25 mL of deionized water.

  • Slowly add the ammonium chloride solution to the cooled 4-piperidone solution over 15 minutes, maintaining the temperature below 10 °C.

  • Add ammonium hydroxide solution (28-30%, ~15 mL) dropwise to adjust the pH of the reaction mixture to approximately 9-10.

  • In another beaker, carefully dissolve sodium cyanide (5.39 g, 0.11 mol) in 25 mL of deionized water. Caution: Sodium cyanide is highly toxic. Handle with extreme care in a fume hood.

  • Slowly add the sodium cyanide solution to the reaction mixture via a dropping funnel over 30 minutes, ensuring the temperature remains between 0-5 °C.

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 2 hours.

  • Remove the ice bath and let the reaction warm to room temperature. Continue stirring for an additional 18-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) if desired.

• Work-up and Isolation:

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with dichloromethane (3 x 75 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 4-aminopiperidine-4-carbonitrile.

• Purification (Optional):

  • The crude product can be further purified by column chromatography on silica gel, eluting with a gradient of dichloromethane and methanol.

  • Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/ether) can be employed.

Process Workflow Diagram

Caption: Workflow for the synthesis of 4-aminopiperidine-4-carbonitrile.

Safety Precautions

• Cyanide Hazard: Sodium cyanide and hydrogen cyanide (which can be generated in situ) are extremely toxic. All manipulations involving cyanide-containing compounds must be performed in a well-ventilated chemical fume hood. Always wear appropriate personal protective equipment, including a lab coat, safety glasses, and nitrile gloves. Have a cyanide antidote kit readily available and be familiar with its use.

• Caustic and Corrosive Reagents: Ammonium hydroxide and hydrochloric acid (if used for pH adjustment) are corrosive. Handle with care to avoid skin and eye contact.

• Waste Disposal: All cyanide-containing waste must be quenched with an oxidizing agent (e.g., bleach) before disposal according to institutional guidelines.

Expected Results and Characterization

The Strecker reaction, when performed under the specified conditions, is expected to yield 4-aminopiperidine-4-carbonitrile in good to excellent yields. The final product can be characterized by standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and purity.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic nitrile (C≡N) and amine (N-H) functional groups.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or no product formation	Incorrect pH	Ensure the pH is maintained in the optimal range (9-10) during the addition of reagents.
Incomplete iminium ion formation	Allow sufficient time for the reaction between 4-piperidone and the ammonia source before adding the cyanide.
Formation of cyanohydrin byproduct	Reaction temperature is too low or pH is too acidic	Maintain the reaction temperature as specified. Ensure the pH is basic to favor iminium ion formation over direct cyanide addition to the ketone.
Difficult product isolation	Emulsion formation during extraction	Add a small amount of brine to the separatory funnel to help break the emulsion.

Conclusion

The Strecker reaction provides a robust and efficient method for the synthesis of 4-aminopiperidine-4-carbonitrile, a valuable building block in drug discovery and development. By carefully controlling the reaction parameters, particularly pH and temperature, researchers can consistently obtain high yields of the desired product. The protocol outlined in this application note, coupled with the provided scientific rationale and troubleshooting guide, offers a comprehensive resource for the successful synthesis of this important chemical intermediate.

References

• A truly green synthesis of α-aminonitriles via Strecker reaction - PMC. (2011, October 4). Retrieved from [Link]

• Strecker amino acid synthesis - Wikipedia. (n.d.). Retrieved from [Link]

• Madadi, E. (2021). Strecker Synthesis of α-aminonitriles Facilitated by N-methyl Imidazolium Acetate. Alinteri Journal of Agriculture Sciences, 36(1), 323-327.

• Strecker synthesis of α-aminonitriles. | Download Scientific Diagram. (n.d.). Retrieved from [Link]

• Application Notes and Protocols: Modified Strecker Reaction for α-Aminonitrile Synthesis. (2025, December). BenchChem.

• Synthesis of 4-piperidones - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Application Notes and Protocols: One-Pot Multicomponent Synthesis of 4-Anilinopiperidine. (2025). BenchChem.

• Strecker Synthesis - Master Organic Chemistry. (n.d.). Retrieved from [Link]

• High-Yielding Automated Convergent Synthesis of No-Carrier-Added [11C-Carbonyl]-Labeled Amino Acids Using the Strecker Reaction - PMC. (n.d.). Retrieved from [Link]

• Strecker Synthesis - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• The Strecker Synthesis of Amino Acids - Master Organic Chemistry. (2018, November 12). Retrieved from [Link]

• (PDF) A truly green synthesis of ??-aminonitriles via Strecker reaction. (n.d.). ResearchGate. Retrieved from [Link]

• A process for the preparation of 4-piperidone hcl hydrate. (2022, September 22). Google Patents.

• Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson. (n.d.). Retrieved from [Link]

• Overview of Strecker Amino Acid Synthesis. (2018, October 30). News-Medical.Net. Retrieved from [Link]

• Application Notes and Protocols for the Strecker Synthesis of Racemic 2-amino-2-(4-hydroxyphenyl)acetic Acid. (2025). BenchChem.

• WO/2022/195497 A PROCESS FOR THE PREPARATION OF 4-PIPERIDONE HCL HYDRATE. (2022, September 22). WIPO Patentscope. Retrieved from [Link]

• Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC. (2021, January 7). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 4. High-Yielding Automated Convergent Synthesis of No-Carrier-Added [11C-Carbonyl]-Labeled Amino Acids Using the Strecker Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A truly green synthesis of α-aminonitriles via Strecker reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. news-medical.net [news-medical.net]
• 11. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

Application of 1-Benzyl-4-methylpiperidine-4-carbonitrile in medicinal chemistry

An In-Depth Guide to the Application of 1-Benzyl-4-substituted-piperidine-4-carbonitriles in Medicinal Chemistry

Introduction: The Central Role of the Piperidine Scaffold

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to confer favorable pharmacokinetic properties such as improved solubility and bioavailability.[1] Within this class, 1-Benzyl-4-methylpiperidine-4-carbonitrile and its analogues serve as critical intermediates, particularly in the synthesis of potent analgesics. The benzyl group acts as a convenient and stable protecting group for the secondary amine of the piperidine ring, which can be removed in later synthetic steps, while the nitrile at the 4-position is a versatile functional group that can be transformed into esters, amides, or carboxylic acids.[2] This guide provides a detailed exploration of the application of this compound family, focusing on its synthesis and transformation into high-value pharmaceutical targets.

Core Application: A Gateway to Potent Opioid Analgesics

The primary application of 1-benzyl-4-substituted-piperidine-4-carbonitriles is in the synthesis of the phenylpiperidine class of opioids. This includes foundational drugs like Pethidine (also known as Meperidine) and the highly potent Fentanyl family of compounds.[3][4][5] The synthesis of these molecules hinges on the construction of the key α-aminonitrile intermediate, which is then elaborated to the final active pharmaceutical ingredient (API).

The general synthetic strategy begins with a commercially available starting material, 1-benzyl-4-piperidone.[6][7] This ketone undergoes a Strecker-type condensation reaction with an amine (e.g., aniline or methylamine) and a cyanide source (e.g., KCN or HCN) to yield the target 1-benzyl-4-amino-4-piperidinecarbonitrile derivative.[5][6] This α-aminonitrile is the pivotal intermediate from which various analgesics are derived.

Diagram: General Synthetic Pathway

The following diagram illustrates the central role of the piperidine carbonitrile intermediate in the synthesis of potent analgesics.

Caption: Synthetic pathway from 1-benzyl-4-piperidone to Fentanyl analogues.

Experimental Protocols and Methodologies

The following sections provide detailed protocols for the key transformations involved in the utilization of 1-benzyl-4-substituted-piperidine-4-carbonitriles. The procedures are synthesized from established literature methods.[6][8]

Protocol 1: Synthesis of 1-Benzyl-4-phenylamino-4-piperidinecarbonitrile

This protocol details the one-pot Strecker-type reaction to form the pivotal α-aminonitrile intermediate. This reaction is foundational for creating precursors to the Fentanyl class of analgesics.[5][6][8] The choice of acetic acid as a catalyst is crucial as it facilitates the formation of the iminium ion intermediate necessary for nucleophilic attack by the cyanide ion.

Diagram: Strecker Reaction Workflow

Sources

• 1. srinichem.com [srinichem.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 4. Synthesis of Pethidine aka Meperidine - Chemistry Steps [chemistrysteps.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. 1-Benzyl-4-Piperidone: Applications in Medicinal Chemistry and its Preparation Methods_Chemicalbook [chemicalbook.com]
• 8. 4-Anilino-1-benzyl­piperidine-4-carbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive NMR Characterization of Piperidine Carbonitriles: A Guide to Structural Elucidation and Conformational Analysis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its conformational flexibility, basic nitrogen atom, and potential for stereoisomerism make it a versatile building block for targeting a wide range of biological receptors. The introduction of a carbonitrile (-C≡N) group, a common pharmacophore and synthetic handle, further enhances the chemical diversity and potential biological activity of these heterocycles.

Accurate and unambiguous structural characterization is paramount in the development of piperidine-based therapeutics. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive tool for this purpose, providing detailed insights into molecular connectivity, stereochemistry, and conformational dynamics in solution.[1] This application note provides an in-depth guide to the ¹H and ¹³C NMR characterization of piperidine carbonitriles, blending foundational principles with practical, field-proven protocols for researchers in pharmaceutical and chemical sciences.

Foundational Principles: Understanding the Piperidine Ring in NMR

The interpretation of NMR spectra for piperidine derivatives is fundamentally rooted in the molecule's conformational behavior.

The Chair Conformation

To minimize angular and torsional strain, the piperidine ring predominantly adopts a chair conformation, analogous to cyclohexane.[1] This results in two distinct orientations for substituents on each carbon atom:

• Axial (ax): Protons or substituents oriented perpendicular to the general plane of the ring.

• Equatorial (eq): Protons or substituents oriented in the same general plane as the ring.

These two chair conformations can interconvert via a "ring flip." The rate of this interconversion and the energetic preference for one conformer over the other are influenced by substituents and solvent, which is directly observable in the NMR spectrum.[2][3]

Caption: Chair conformation of piperidine showing axial (Hax) and equatorial (Heq) positions.

Causality of Chemical Shifts and Coupling Constants

• Chemical Shift (δ): The local electronic environment determines a nucleus's resonance frequency. In piperidines, axial protons are typically shielded (found at a lower ppm, or upfield) compared to their geminal equatorial counterparts. This is due to the anisotropic effect of the adjacent C-C single bonds. Protons on carbons adjacent to the electronegative nitrogen atom (C2 and C6) are deshielded and appear further downfield.[4][5]

• Spin-Spin Coupling (J): The interaction between non-equivalent neighboring nuclei, mediated through bonding electrons, causes splitting of NMR signals.[6] The magnitude of this splitting, the coupling constant (J), is highly dependent on the dihedral angle between the coupled protons, a relationship described by the Karplus equation.[6][7] This is the key to determining the relative stereochemistry in the piperidine ring.

¹H NMR Characterization of Piperidine Carbonitriles

A standard ¹H NMR spectrum provides a wealth of information regarding the structure of a piperidine carbonitrile.

Typical Chemical Shift (δ) Regions

The presence of the electron-withdrawing carbonitrile group and the nitrogen atom significantly influences the proton chemical shifts. While exact values depend on the substitution pattern and solvent, the following ranges serve as a reliable guide.

Proton Position	Typical Chemical Shift (δ, ppm)	Rationale
H-2/H-6 (α to N)	2.8 - 3.5	Deshielded by the adjacent electronegative nitrogen atom.
H-3/H-5 (β to N)	1.6 - 2.2	More shielded environment, closer to a typical alkane.
H-4 (γ to N)	1.4 - 1.9	Generally the most shielded protons in the ring.
Axial Protons	Generally upfield of equatorial	Shielded by the 1,3-diaxial interactions and bond anisotropy.
Equatorial Protons	Generally downfield of axial	Less shielded environment.
Proton on CN-bearing C	~2.5 - 4.0	Deshielded due to the inductive effect of the nitrile group.

Note: These are approximate ranges in CDCl₃ and can vary with substitution and solvent choice. The solvent can induce significant shifts, a phenomenon that can be used advantageously to resolve overlapping signals.[4]

Diagnostic Spin-Spin Coupling Constants (J)

Analysis of vicinal (³J) coupling constants is the most definitive NMR method for establishing the conformation and relative stereochemistry of substituents on the piperidine ring.

Coupling Type	Dihedral Angle (approx.)	Typical J-value (Hz)	Stereochemical Significance
³J (ax, ax)	~180°	7 - 13	Large coupling, indicates a trans-diaxial relationship. Diagnostic for chair conformation.
³J (ax, eq)	~60°	2 - 5	Small coupling, indicates an axial-equatorial relationship.
³J (eq, eq)	~60°	1 - 5	Small coupling, indicates an equatorial-equatorial relationship.
²J (geminal)	N/A	-10 to -15	Coupling between two protons on the same carbon.

Source for typical J-values:[7][8][9]

The observation of a large coupling constant (e.g., J = 11 Hz) for a ring proton is strong evidence of an axial orientation with an adjacent axial proton. Conversely, a lack of large couplings suggests an equatorial orientation or a distorted ring conformation.

¹³C NMR Characterization of Piperidine Carbonitriles

Proton-decoupled ¹³C NMR spectra provide complementary information, revealing the number of unique carbon atoms and their respective electronic environments.

Typical Chemical Shift (δ) Regions

The chemical shifts of the carbon atoms in the piperidine ring are also influenced by their position relative to the nitrogen and the carbonitrile group.

Carbon Position	Typical Chemical Shift (δ, ppm)	Rationale
-C≡N	115 - 125	Characteristic region for sp-hybridized nitrile carbons.[10][11]
C-2/C-6 (α to N)	45 - 60	Deshielded by the adjacent electronegative nitrogen.[12][13]
C-3/C-5 (β to N)	25 - 35	Less affected by the nitrogen atom.
C-4 (γ to N)	20 - 30	Typically the most upfield ring carbon signal.[12][13]
CN-bearing C	25 - 50	Shift is influenced by the nitrile and its position on the ring.

Note: These are typical ranges and can be influenced by other substituents and solvent effects.[14][15]

Experimental Protocols: Achieving High-Quality Spectra

The quality of the NMR data is directly dependent on meticulous sample preparation.[16]

Protocol for NMR Sample Preparation

This protocol is designed to produce high-resolution spectra for routine ¹H and ¹³C NMR analysis of piperidine carbonitriles.

Materials:

• Piperidine carbonitrile sample (5-25 mg for ¹H; 20-100 mg for ¹³C)[17][18]

• High-quality 5 mm NMR tubes and caps

• Deuterated solvent (e.g., Chloroform-d, CDCl₃; DMSO-d₆)[19]

• Glass Pasteur pipette and a small plug of glass wool

• Small vial for dissolution

• Internal standard (optional, e.g., Tetramethylsilane, TMS)

Procedure:

• Weighing the Sample: Accurately weigh the required amount of your compound into a clean, dry vial. The amount can be reduced for high-field spectrometers, but higher concentrations are better for ¹³C experiments due to the low natural abundance of the ¹³C isotope.[20]

• Solvent Selection & Dissolution: Add approximately 0.6-0.7 mL of a suitable deuterated solvent to the vial.[19] CDCl₃ is a common first choice for many organic compounds due to its good dissolving power.[19] Gently vortex or swirl the vial to ensure the sample is completely dissolved.

• Filtration (Critical Step): Tightly pack a small plug of glass wool into a Pasteur pipette. Do not use cotton wool, as it can leach impurities soluble in organic solvents.[17]

• Transfer to NMR Tube: Filter the solution through the glass wool-plugged pipette directly into the NMR tube. This step is crucial to remove any particulate matter, which can severely degrade the magnetic field homogeneity and result in broad, poorly resolved peaks.[16][17][20]

• Capping and Labeling: Securely cap the NMR tube. Label the tube clearly with a unique identifier.

• Mixing: Gently invert the NMR tube several times to ensure the solution is homogeneous. An inhomogeneous sample can lead to asymmetric lineshapes.[20]

Protocol for Data Acquisition (General Guidelines)

While specific parameters are instrument-dependent, the following provides a standard starting point for data acquisition on a 400 or 500 MHz spectrometer.

• Instrument Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans (NS): 8 to 16 scans are typically sufficient for concentrations >5 mg.

  • Relaxation Delay (D1): 1-2 seconds.

  • Spectral Width: ~12-16 ppm.

• ¹³C NMR Acquisition:

  • Pulse Program: Standard single-pulse with proton decoupling (e.g., zgpg30).

  • Number of Scans (NS): 128 to 1024 scans, depending on concentration.

  • Relaxation Delay (D1): 2 seconds.

  • Spectral Width: ~220-240 ppm.

A Self-Validating Workflow for Structural Elucidation

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. J-coupling - Wikipedia [en.wikipedia.org]
• 7. rubingroup.org [rubingroup.org]
• 8. reddit.com [reddit.com]
• 9. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. organicchemistrydata.org [organicchemistrydata.org]
• 11. youtube.com [youtube.com]
• 12. Piperidine(110-89-4) 13C NMR [m.chemicalbook.com]
• 13. spectrabase.com [spectrabase.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. compoundchem.com [compoundchem.com]
• 16. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 17. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 18. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 19. organomation.com [organomation.com]
• 20. ucl.ac.uk [ucl.ac.uk]
• 21. Application of Two-Dimensional NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part I: 1-Methyl-2-Piperidine Methanol [opg.optica.org]
• 22. emerypharma.com [emerypharma.com]

Technical Notes & Optimization

Scaling up the synthesis of 1-Benzyl-4-methylpiperidine-4-carbonitrile challenges

Welcome to the Technical Support Center. This hub is designed for researchers, scale-up chemists, and process engineers tackling the synthesis of 1-Benzyl-4-methylpiperidine-4-carbonitrile (CAS: 62718-32-5)[1].

The transition of this synthesis from a benchtop discovery scale to a multi-kilogram pilot scale presents significant chemical engineering challenges. The sequence primarily relies on the generation of a highly reactive ketenimine enolate via alpha-deprotonation of 1-benzylpiperidine-4-carbonitrile, followed by electrophilic quenching with methyl iodide (MeI)[2].

Below, you will find authoritative mechanistic insights, structured parameter limits, and targeted troubleshooting workflows to ensure process safety and high-fidelity conversions.

Mechanistic Grounding & Process Workflow

To diagnose failures, one must first understand the causality of the reaction. The

-proton of 1-benzylpiperidine-4-carbonitrile is weakly acidic. Deprotonation requires a strong, non-nucleophilic base—typically Lithium Diisopropylamide (LDA)[2] or Lithium Hexamethyldisilazide (LHMDS)[3]. The lithium counterion is critical; it coordinates with the nitrogen of the cyano group, stabilizing the resulting carbanion as a ketenimine intermediate before the highly exothermic substitution with MeI.

Workflow for the cryogenic alkylation of 1-benzylpiperidine-4-carbonitrile.

Critical Parameter Thresholds for Scale-Up

When scaling up, mass transfer and heat dissipation dynamics change drastically. Summarized below are the critical operational parameters that dictate the success or failure of the alkylation step.

Parameter	Bench Scale Target (1g - 10g)	Pilot Scale Target (1kg+)	Causal Rationale for Scale-Up Adjustments
Moisture Limit (KF)	< 100 ppm	< 50 ppm	Trace water consumes LDA, leaving unreacted starting material. Scale-up requires tighter limits due to the cost of raw materials.
LDA Stoichiometry	1.05 - 1.10 eq	1.15 - 1.20 eq	Compensates for trace moisture in larger solvent volumes and reactor surface quenching.
MeI Addition Temp	-78 °C	-75 °C to -65 °C	Strict cryogenic limits prevent localized hot spots which lead to ring-opening or oligomerization side-reactions.
MeI Addition Rate	5 minutes (Dropwise)	2 - 4 hours (Dosed)	Managing the massive heat of reaction ( ) generated during the attack.
Agitation Speed	~300 RPM	> 150 RPM (Baffled)	Prevents localized concentration gradients of MeI, minimizing byproduct formation.

Troubleshooting FAQs

Q1: My conversion plateaus at 70%, even though I am using 1.1 equivalents of LDA. Why is the deprotonation incomplete? Analysis & Solution: Incomplete conversion is rarely a kinetic issue; it is a stoichiometric or aggregation issue.

• Moisture: Check the Karl Fischer (KF) titration of your THF. Even a 50 ppm increase in water across 10 Liters of THF will consume a massive amount of LDA.

• Enolate Aggregation: At high concentrations (typical in scale-up to maximize throughput), lithiated enolates can form inactive hexameric aggregates. Actionable fix: Dilute the reaction slightly or introduce a highly coordinating co-solvent like HMPA or DMPU (10% v/v), which breaks down aggregates and increases the nucleophilicity of the enolate. Alternatively, increase LDA to 1.2 eq.

Q2: We are experiencing a dangerous exotherm when adding Methyl Iodide at the 500g scale. How can we manage this? Analysis & Solution: The alkylation of a carbanion with MeI is intensely exothermic. In a bench flask, the surface-area-to-volume ratio allows rapid cooling. In a pilot reactor, heat gets trapped. If the temperature exceeds -50 °C, the intermediate can decompose. Actionable fix: Implement sub-surface dosing of MeI via a dip-tube to prevent surface pooling. Throttle the addition rate based on the reactor's jacket temperature (maintain internal temp < -65 °C).

Q3: During the aqueous workup, the organic and aqueous layers form an unbreakable emulsion. How do we cleanly separate the phases? Analysis & Solution: The product contains a tertiary amine (piperidine ring) and a lipophilic benzyl group. At neutral pH, partial protonation creates a highly effective amphiphilic surfactant, causing severe emulsions. Actionable fix: Follow the diagnostic decision tree below. Specifically, ensure the aqueous phase is distinctly basic (pH > 9) during extraction to keep the amine fully deprotonated and lipophilic.

Decision tree for resolving emulsion issues during aqueous workup.

Q4: How do I handle the toxicity and volatility of Methyl Iodide safely on a multi-kilogram scale? Analysis & Solution: Methyl iodide is highly volatile (boiling point 42 °C) and a potent alkylating agent. Actionable fix: Never manually pour MeI at scale. Use a vacuum-assisted or positive-pressure nitrogen transfer line to pull MeI directly from the drum into a calibrated dosing vessel. Ensure all reactor vent lines are routed through a scrubber containing an aqueous solution of sodium thiosulfate (Na₂S₂O₃) , which rapidly destroys any vaporized MeI via nucleophilic displacement.

Validated Step-by-Step Methodology: 1-kg Scale Alkylation

This protocol ensures self-validating checkpoints for the alkylation of 1-benzylpiperidine-4-carbonitrile[2].

Phase 1: Reactor Preparation & Enolate Generation

• Purge: Purge a 20 L jacketed glass-lined reactor with ultra-high purity Argon for 30 minutes.

• Solvent Charge: Charge 10 L of anhydrous Tetrahydrofuran (THF) (KF < 50 ppm).

• Substrate Charge: Add 1.00 kg (4.99 mol) of 1-benzylpiperidine-4-carbonitrile. Stir at 200 RPM to dissolve.

• Cryo-Cooling: Circulate cryogenic fluid to cool the internal reactor temperature to -78 °C.

• Deprotonation: Via a dosing pump, add 2.99 L of a 2.0 M solution of LDA in THF/heptane (5.98 mol, 1.2 eq) over 2 hours. Self-Validation: The solution will transition from colorless to a deep yellow/orange, confirming enolate formation.

• Aging: Stir the mixture at -78 °C for exactly 60 minutes to ensure complete deprotonation.

Phase 2: Electrophilic Alkylation 7. Alkylation: Dilute 779 g (5.49 mol, 1.1 eq) of Methyl Iodide in 1 L of anhydrous THF in a sealed addition vessel. 8. Dosing: Add the MeI solution dropwise via a sub-surface dip tube over 3 hours. Strict Limit: Do not allow the internal temperature to rise above -65 °C at any point. 9. Reaction Completion: Once dosing is complete, hold the temperature at -78 °C for 1 hour, then slowly warm to 0 °C over 2 hours.

Phase 3: Quench, Workup, and Isolation 10. Quenching: At 0 °C, slowly dose 2 L of saturated aqueous

to quench excess base. Caution: Gas evolution and exotherm. 11. Alkalinization: Add 2 M until the aqueous phase reaches pH 9.5 (prevents emulsion). 12. Extraction: Extract with 5 L of Methyl tert-butyl ether (MTBE). Separate the lower aqueous phase. Wash the organic phase with 2 L of brine. 13. Drying & Concentration: Dry the organic phase over anhydrous , filter, and concentrate under reduced pressure (at 40 °C) to yield crude 1-benzyl-4-methylpiperidine-4-carbonitrile as a yellow oil. This can be directly carried forward or converted to its hydrochloride salt for storage[4][5].

References

• Discovery of a SHP2 Degrader with In Vivo Anti-Tumor Activity. MDPI. Available at: [Link]

• AMINOBENZOQUINAZOLINONE M1 RECEPTOR POSITIVE ALLOSTERIC MODULATORS - EP 2515656 B1. European Patent Office via Google APIs. Available at: [Link]

• CAS#:919354-20-4 | 4-METHYL-4-PIPERIDINECARBOXYLIC ACID HYDROCHLORIDE. Chemsrc. Available at: [Link]

• High Quality 99% 948894-26-6 4-methylpiperidine-4-carbonitrile hydrochloride. Xi'an Xszo Chem Co., Ltd.. Available at: [Link]

Sources

• 1. 4-Methyl-1-(phenylmethyl)-4-piperidinecarbonitrile 95% | CAS: 62718-32-5 | AChemBlock [achemblock.com]
• 2. Discovery of a SHP2 Degrader with In Vivo Anti-Tumor Activity [mdpi.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. CAS#:919354-20-4 | 4-METHYL-4-PIPERIDINECARBOXYLIC ACID HYDROCHLORIDE | Chemsrc [chemsrc.com]
• 5. High Quality 99% 948894-26-6? 4-methylpiperidine-4-carbonitrile hydrochloride? Manufacturer, CasNo.948894-26-6 Xi'an Xszo Chem Co., Ltd. China (Mainland) [xszochem.lookchem.com]

Reference Data & Comparative Studies

Comparative Synthesis Routes for Functionalized Piperidines: An Application Scientist’s Guide

The piperidine ring is one of the most privileged structural motifs in modern drug discovery, appearing in over 70 FDA-approved small-molecule pharmaceuticals. However, achieving high degrees of stereo- and regiocontrol when decorating this six-membered heterocycle remains a significant synthetic bottleneck.

As a Senior Application Scientist, I evaluate chemical methodologies not merely by their theoretical elegance, but by their operational robustness, scalability, and causality. This guide provides an objective, side-by-side technical evaluation of the three most relied-upon strategies for functionalizing piperidines: Asymmetric Pyridinium Reduction , Ring-Closing Metathesis (RCM) , and Late-Stage C-H Functionalization .

Caption: Logical convergence of three distinct piperidine synthesis routes.

Route 1: Pyridine Dearomatization & Asymmetric Reduction

Mechanistic Causality: Direct dearomatization of a neutral pyridine ring is an exceptionally high-energy process[1]. To bypass this thermodynamic hurdle, researchers frequently activate the starting material by alkylating the nitrogen atom to form a pyridinium salt. Quaternizing the nitrogen dramatically lowers the lowest unoccupied molecular orbital (LUMO) of the ring, making the system susceptible to hydride attack. Modern advancements employ rhodium- or iridium-catalyzed reductive transamination, utilizing chiral primary amines to induce asymmetry during the reduction cascade[2].

Self-Validating Experimental Protocol: Rh-Catalyzed Reductive Transamination

Target Application: Chiral 3-substituted or fluorinated piperidines.

• Activation (Quaternization): Dissolve the substituted pyridine (1.0 eq) in DCM and treat with an alkyl halide (e.g., benzyl bromide, 1.1 eq) at room temperature.

  • Validation Check: Isolate the salt and assess via

    H NMR. An expected downfield shift (>0.5 ppm) of the aromatic ring protons relative to the neutral pyridine confirms successful nitrogen quaternization.

• Catalyst & Chiral Auxiliary Loading: Transfer the salt to a Schlenk flask. Add [RhCp*Cl

  ] (2 mol%) and a chiral primary amine (e.g., (R)-1-phenylethylamine, 1.2 eq).

• Reduction: Introduce formic acid (HCOOH) and water. Stir at 40 °C for 12 hours.

  • Causality of Reagents: Formic acid serves as a mild, gas-free hydride source for transfer hydrogenation, while water mediates the necessary transamination step with the pyridinium nitrogen.

• Validation Check: Monitor reaction completion via chiral HPLC. An enantiomeric excess (ee) >95% validates that the chiral amine successfully directed facial selectivity during the hydride addition[2].

Caption: Rh-catalyzed reductive transamination experimental workflow.

Route 2: Ring-Closing Metathesis (RCM) of Acyclic Precursors

Mechanistic Causality: When the target piperidine features dense, complex stereocenters (e.g., indolizidine alkaloids), achieving relative stereocontrol on an existing ring is hindered by conformational flipping. RCM circumvents this by allowing chemists to build acyclic diene chains where stereocenters are strictly locked in place prior to cyclization[3]. The core mechanism is a [2+2] cycloaddition/cycloreversion mediated by a Ruthenium alkylidene (Grubbs) catalyst. The entire process is thermodynamically driven to completion by the entropic extrusion of volatile ethylene gas[3].

Self-Validating Experimental Protocol: Grubbs-Catalyzed Assembly

Target Application: Complex poly-substituted piperidines and indolizidines.

• N-Protection: Treat the chiral acyclic diallylamine derivative with Boc-anhydride or Tosyl chloride.

  • Causality: Free Lewis basic amines coordinate to and irreversibly poison the Ru-center of the Grubbs catalyst. N-protection pulls electron density away from the nitrogen, protecting the catalyst[3].

• Dilution & Catalyst Addition: Dissolve the protected diene in strictly anhydrous, degassed dichloromethane (DCM) at high dilution (0.01 to 0.05 M). Add Grubbs II catalyst (2-5 mol%).

  • Causality of Dilution: High dilution severely restricts intermolecular cross-metathesis (oligomerization), favoring intramolecular ring closure.

• Cyclization: Reflux for 2–4 hours.

  • Validation Check: Route the reflux condenser to a bubbler. Visible ethylene gas evolution acts as an immediate physical validation of catalytic turnover. Additionally, crude

    H NMR must show the complete disappearance of the terminal olefin multiplets at ~5.8 ppm.

• Hydrogenation: Reduce the resulting tetrahydropyridine double bond using Pd/C and H

  gas to yield the saturated functionalized piperidine.

Caption: Ring-closing metathesis workflow for piperidine assembly.

Route 3: Direct C-H Functionalization

Mechanistic Causality: For late-stage drug functionalization, synthesizing the ring de novo is highly step-inefficient. Modern approaches instead rely on C-H functionalization of commercially available piperidines. A leading technique is the use of visible-light photoredox catalysis to generate nitrogen-centered radicals[4]. Historically, the Hofmann-Löffler-Freytag reaction prefers generating 5-membered pyrrolidines via 1,5-Hydrogen Atom Transfer (HAT). However, utilizing a homogeneous iodine catalyst under visible light seamlessly overrides this preference, shifting the radical translocation to favor stable C-N or C-C bond formation at the piperidine α- or β-positions[4].

Self-Validating Experimental Protocol: Visible-Light Csp3-H Amination

Target Application: Late-stage functionalization of existing N-heterocycles.

• Photoreactor Setup: In a transparent borosilicate vial, combine the N-alkyl piperidine substrate, a terminal oxidant, and molecular iodine (I

  , 5 mol%) in acetonitrile.

• Irradiation: Irradiate the mixture using a blue LED (450 nm) photoreactor at room temperature for 16 hours.

  • Validation Check (Control Experiment): Run a parallel reaction incorporating 1.0 eq of the radical scavenger TEMPO. Total suppression of the desired product unequivocally validates that the reaction proceeds via the proposed 1,5-HAT radical mechanism[4].

• Quenching: Quench the reaction with aqueous sodium thiosulfate to reduce any residual iodine species. Extract the functionalized piperidine organic layer.

Caption: Visible light mediated C-H functionalization workflow.

Quantitative Data & Performance Comparison

To guide protocol selection, the performance metrics of the three synthetic strategies are consolidated below.

Performance Metric	Route 1: Pyridinium Reduction	Route 2: Ring-Closing Metathesis	Route 3: C-H Functionalization
Primary Catalysts	Rh, Ir, Ru (Transition Metals)	Grubbs I, II, or Hoveyda-Grubbs	I / Photoredox Catalysts
Substrate Tolerance	Moderate (Sensitive to reducible functionalities like alkenes/ketones)	Broad (Provided basic amines are sufficiently protected)	High (Highly suited for late-stage molecular modification)
Stereocontrol	High ( ee) via chiral auxiliaries / transfer hydrogenation.	Excellent (Stereocenters pre-installed on the acyclic backbone).	Moderate to High (Focus is heavily on regiocontrol via HAT).
Scalability	High (Proven on multi-hundred-gram scales).	Moderate (High dilution solvent requirements limit massive scale-up).	Moderate (Restricted by light-penetration physics in batch reactors).
Step Economy	Moderate (Requires pre-functionalized, stable pyridines).	Low (Requires lengthy linear synthesis of diene precursors).	High (Direct modification of the unactivated parent scaffold).

References

• Li, Xingwei, et al. "Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine." Journal of the American Chemical Society, 2023.1

• DICP Research. "Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation." Nature Chemistry, 2022.2

• Bonanni, Marco, et al. "Synthesis of densely functionalized enantiopure indolizidines by ring-closing metathesis (RCM) of hydroxylamines from carbohydrate-derived nitrones." Beilstein Journal of Organic Chemistry, 2007. 3

• Chen, Jin-Yang, et al. "Selective Piperidine Synthesis Exploiting Iodine-Catalyzed Csp3–H Amination under Visible Light." ACS Catalysis, 2017. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 3. Synthesis of densely functionalized enantiopure indolizidines by ring-closing metathesis (RCM) of hydroxylamines from carbohydrate-derived nitrones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Purity assessment of synthetic 1-Benzyl-4-methylpiperidine-4-carbonitrile

The purity assessment of pharmaceutical intermediates is no longer a mere box-checking exercise relying solely on chromatographic area percentages. As a Senior Application Scientist, I approach the validation of key synthetic intermediates—such as 1-Benzyl-4-methylpiperidine-4-carbonitrile —with a metrological mindset. This compound, featuring a tertiary piperidine nitrogen, a nitrile group, and a benzyl moiety, presents distinct analytical challenges.

Historically, laboratories over-relied on HPLC-UV, which often masks critical impurities that lack strong chromophores. Today, driven by the lifecycle approach detailed in the recently adopted ICH Q2(R2) guidelines[1] and the metrological rigor of USP <761> [2], we mandate a transition toward orthogonal, self-validating analytical systems.

This guide provides an authoritative, field-proven comparison between modern High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) for certifying the true mass fraction of this intermediate.

Mechanistic Causality: Overcoming Analytical Blind Spots

To establish absolute purity, we must first understand the physicochemical behavior of 1-Benzyl-4-methylpiperidine-4-carbonitrile and why traditional methods fail.

The Chromatographic Illusion (HPLC-UV) The intermediate contains a highly basic tertiary amine (the

-benzyl piperidine core). In traditional reversed-phase chromatography utilizing acidic mobile phases (pH 2-4), this nitrogen is fully protonated. The resulting positively charged analyte interacts strongly with residual silanols on the silica stationary phase, causing severe peak tailing. Furthermore, the molecule's UV absorbance is entirely dominated by the benzyl ring’s transitions[3]. If a synthetic failure results in a des-benzyl impurity (e.g., 4-methylpiperidine-4-carbonitrile), it will be virtually invisible at standard 254 nm detection, artificially inflating the calculated purity of the target molecule[4].

The Metrological Truth (1H-qNMR) According to USP <761>, qNMR is a primary ratio measurement technique[2]. Unlike UV detection, which requires identical analyte response factors or external reference standards, qNMR relies on the fundamental principle that the integrated area of an NMR resonance is strictly proportional to the number of nuclei producing it[5]. By weighing an internal standard (IS) into the sample, we can determine the absolute mass fraction of the intermediate, capturing structurally unrelated and non-chromophoric impurities in a single pass[6].

Orthogonal Validation Workflow

To comply with the ICH Q2(R2) requirement for robustness and specificity[7], we design a workflow that cross-validates the absolute quantitation of qNMR with the trace-level impurity resolution of LC-MS.

Fig 1: Lifecycle orthogonal purity workflow combining qNMR, HPLC, and GC per ICH Q2(R2) standards.

Self-Validating Experimental Protocols

The following methodologies are engineered to be self-validating, meaning built-in system suitability criteria guarantee the integrity of the data prior to sample analysis.

Protocol A: High-pH HPLC-UV/MS (Trace Impurity Profiling)

Causality Insight: To overcome the severe tailing of the basic piperidine nitrogen, we abandon acidic mobile phases. Instead, we use an Ethylene-Bridged Hybrid (BEH) particle column at pH 10.0. At this pH, the tertiary amine (pKa ~9.0) is effectively deprotonated into its neutral state, yielding perfectly symmetrical peaks and allowing for precise integration of closely eluting degradants.

• System Setup: UHPLC system hyphenated with a Photodiode Array (PDA) and an Electrospray Ionization Mass Spectrometer (ESI-MS).

• Stationary Phase: Waters XBridge BEH C18 (

  mm, ).

• Mobile Phase:

  • A: 10 mM Ammonium Bicarbonate buffer adjusted to pH 10.0 with ammonium hydroxide.

  • B: 100% Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes to flush highly retained apolar dimers.

• System Suitability Test (SST): Inject a resolution mixture of the intermediate and benzyl chloride. Acceptance Criterion: Resolution (

  ) and intermediate peak tailing factor ( ) .

• Detection: UV at 210 nm (captures the

  -bond and non-aromatic impurities) and ESI+ MS to identify des-benzyl or unreacted piperidine species.

Protocol B: 1H-qNMR Absolute Quantitation (USP <761>)

Causality Insight: We select Maleic Acid (NIST SRM) as the internal standard. Maleic acid provides a sharp olefinic singlet at ~6.26 ppm. This perfectly clears the target molecule's aromatic benzyl protons (~7.2-7.4 ppm), the benzyl

singlet (~3.5 ppm), and the C4-methyl singlet (~1.3 ppm).

• Sample Preparation: Accurately weigh ~20 mg of the intermediate and ~5 mg of Maleic Acid IS into a vial using a microbalance (

  mg). Dissolve entirely in 800 µL of [5].

• Hardware Parameters: 500 MHz NMR spectrometer equipped with a cryoprobe for high Signal-to-Noise (S/N).

• Relaxation Delay (

  ): Set to 30 seconds . Why? Quantitative NMR requires (longitudinal relaxation time) of the slowest relaxing nucleus. Failing to wait allows incomplete recovery of magnetization, which mathematically skews the integral and invalidates the assay[8].

• Acquisition: 64 scans, 90° pulse angle,

  decoupling sequence (to eliminate carbon satellite overlaps).

• SST Acceptance Criterion: The S/N ratio of the IS and target peak must both be

  to ensure analytical uncertainty remains below 1%[9].

• Calculation: Absolute purity (

  ) is calculated using the formula: (Where I = Integral, N = Number of protons, M = Molar mass, W = Weight, P = Purity)

Quantitative Performance Comparison

Synthesizing data from pharmaceutical method validation, the following table summarizes the comparative operational advantages of both techniques when evaluating synthetic piperidine intermediates[3][4]:

Analytical Parameter	HPLC-UV/MS (ICH Q2(R2))	1H-qNMR (USP <761>)
Purity Expression	Relative Area %	Absolute Mass Fraction (w/w %)
Reference Standard	Target-specific Reference Standard required	Universal IS (e.g., Maleic Acid)
Specificity	Excellent (Separates geometric isomers)	Moderate (Relies on non-overlapping resonances)
Detection Blind Spots	Poorly ionizing / Non-UV active impurities	Trace impurities below 0.1% (Limited dynamic range)
Analysis Time	~20-30 mins per run	~10 mins per run
Method Validation	Requires extensive robustness testing (pH, temp)	Metrologically robust; minimal parameter drift

Conclusion

For the definitive purity assessment of synthetic 1-Benzyl-4-methylpiperidine-4-carbonitrile, single-detector methodologies are obsolete. HPLC-UV alone is prone to overestimating purity due to relative response factor discrepancies and invisible impurities. By adopting a hybrid HPLC-qNMR approach [9], developers satisfy the rigorous demands of ICH Q2(R2)[10]. qNMR provides the unbreakable, metrologically sound foundation of absolute mass fraction, while high-pH HPLC-MS provides the required traceability for ultra-trace degradants.

References

• Validation of analytical procedures - Scientific guideline (ICH Q2(R2)) . European Medicines Agency (EMA). 1

• validation of analytical procedures q2(r2) . ICH Official Guidelines. 7

• ICH Q2(R2) Validation of Analytical Procedures: An Overview . QbD Group. 10

• Stimuli Article (qNMR) - Nuclear Magnetic Resonance Spectroscopy <761> . US Pharmacopeia (USP). 2

• Quantitative NMR Spectroscopy . Acanthus Research. 4

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay . National Institutes of Health (NIH). 5

• Revision of USP Chapter <761> NMR Spectroscopy and <1761> . ECA Academy. 8

• The Well-Characterized Synthetic Molecule: A Role for Quantitative 1H NMR . ACS Publications. 3

• Residual Complexity Does Impact Organic Chemistry and Drug Discovery . ACS Publications. 6

• Assessment of the chemical and enantiomeric purity of organic reference materials (HPLC-qNMR) . ResearchGate. 9

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. usp.org [usp.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 5. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. database.ich.org [database.ich.org]
• 8. Revision of USP Chapter <761> NMR Spectroscopy and <1761> Applications of NMR Spectroscopy - ECA Academy [gmp-compliance.org]
• 9. researchgate.net [researchgate.net]
• 10. qbdgroup.com [qbdgroup.com]

Certificate of Analysis for 1-Benzyl-4-methylpiperidine-4-carbonitrile

Comparative Quality and Application Guide: 1-Benzyl-4-methylpiperidine-4-carbonitrile vs. N-Boc Alternatives in Advanced API Synthesis

Executive Summary

The engineering of complex active pharmaceutical ingredients (APIs)—particularly allosteric inhibitors targeting the Src homology-2 domain-containing protein tyrosine phosphatase 2 (SHP2)—relies heavily on the precise selection of differentially protected piperidine building blocks[1][2]. This guide objectively compares the Certificate of Analysis (CoA) benchmarks and downstream functional performances of 1-Benzyl-4-methylpiperidine-4-carbonitrile (CAS: 62718-32-5) against its industry-standard alternative, tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate (CAS: 530115-96-9) [3][4].

For researchers synthesizing differentially substituted aminomethyl-piperidines, selecting the N-benzyl variant is not merely a material choice; it is a fundamental strategic requirement that enables orthogonal protection mechanisms during tandem reduction-protection cascades.

Strategic Rationale for Orthogonal Protection

When constructing complex heterocyclic scaffolds, such as pyrimidine-4(3H)-one derivatives used in SHP2 inhibition, synthetic routes frequently require the subsequent functionalization of two distinct nitrogen centers: the intra-ring piperidine nitrogen and an extra-ring primary amine[1].

If researchers initiate the synthesis with the N-Boc protected alternative (CAS: 530115-96-9)[4], the subsequent reduction of the nitrile in the presence of Di-tert-butyl dicarbonate (

) generates a symmetrical "bis-Boc" protected diamine. This results in an immediate loss of chemoselectivity—deprotecting one nitrogen will unavoidably strip the other.

In contrast, starting with 1-Benzyl-4-methylpiperidine-4-carbonitrile ensures that the resulting intermediate possesses orthogonal protecting groups (N-benzyl and N'-Boc)[1]. The N-Boc group can be cleaved under acidic conditions (e.g., HCl in dioxane or TFA) while leaving the N-benzyl group intact. Later, the N-benzyl group can be cleanly removed via palladium-catalyzed hydrogenolysis, allowing for precise, site-directed coupling reactions.

Fig 1. Flowchart of orthogonal protection strategies yielding differentially protected diamines.

Certificate of Analysis (CoA) Comparative Benchmarking

The physicochemical stability of the starting material directly correlates to the purity of the downstream API. Below is a comparative evaluation of standard industry CoA metrics between the N-Benzyl target compound and the N-Boc alternative.

Analytical Parameter	1-Benzyl Variant (CAS 62718-32-5)	N-Boc Variant (CAS 530115-96-9)	Causality / Scientific Justification
Appearance	Pale yellow to colorless liquid	White to off-white solid	The benzyl-protected compound remains an oil at room temperature, facilitating bulk liquid transfers via pumping systems during scale-up.
Chromatographic Purity (GC/HPLC)	98.0%	97.0%	N-Benzyl compounds withstand higher distillation temperatures without degradation. N-Boc compounds are susceptible to thermal deprotection (loss of isobutylene) above 120°C.
Moisture Content (Karl Fischer)	0.2%	0.5%	The high lipophilicity of the benzyl group naturally repels atmospheric moisture, reducing hydrolytic side-reactions in anhydrous downstream steps.
Orthogonality Check	Passes (Resistant to TFA/HCl)	Fails (Deprotects in acid)	Benzyl amines are chemically inert to strong organic acids, allowing aggressive synthetic conditions later in the workflow.

Self-Validating Experimental Protocol: Tandem Reductive Amination & Trapping

The transformation of the nitrile group into an amine without generating unwanted secondary amine dimers requires a highly specific catalytic approach. The Caddick protocol leverages sodium borohydride to reduce nickel(II) chloride into highly active, non-pyrophoric nickel boride (

) nanoparticles in situ[5][6].

The following step-by-step methodology outlines the synthesis of the critical intermediate tert-Butyl ((1-benzyl-4-methylpiperidin-4-yl)methyl)carbamate[1].

Step-by-Step Methodology

• Reactor Preparation & Trapping Agent Loading: Dissolve 1-benzyl-4-methylpiperidine-4-carbonitrile (2.0 g, 9.3 mmol) and di-tert-butyl dicarbonate (

  , 6.1 g, 27.9 mmol) in anhydrous methanol (50 mL) in a round-bottom flask[1].

  • Causality: An excess of

    acts as an immediate trapping agent. As the nitrile reduces to a primary amine, it is highly nucleophilic and prone to dimerizing with unreacted imine intermediates. The quenches the primary amine instantaneously, enforcing total chemoselectivity[5][6].

• Pre-Catalyst Addition: Add nickel chloride hexahydrate (

  , 2.2 g, 9.3 mmol) and stir at room temperature for 15 minutes[1].

  • In-Process Control (IPC) 1 (Visual): The solution must transition to a uniform, pale green color, confirming the complete dissolution of the transition metal pre-catalyst.

• Catalyst Generation & Reduction: Cool the reactor to 0°C using an ice bath. Cautiously add sodium borohydride (

  , 1.77 g, 46.5 mmol) in small, divided portions[1].

  • Causality: The

    acts in a dual capacity: it reduces the Ni(II) complex to form the active, black catalyst in situ, and subsequently acts as the hydrogen source for the nitrile reduction[5]. Cooling prevents the rapid, exothermic evolution of gas.

• Maturation: Warm the reaction to room temperature and stir for 8 hours[1].

  • IPC 2 (Chromatographic Validation): Pull a 0.1 mL aliquot, quench with 1M HCl, and analyze via LC-MS. Acceptance Criteria: The starting material (m/z = 215 [M+H]+) peak area must be <1.0%. Self-Validating Loop: If unreacted nitrile exceeds 1%, spike an additional 0.5 eq of

    and stir for 2 hours.

• Workup & Extraction: Remove the methanol under reduced pressure. Partition the black residue between dichloromethane (DCM, 50 mL) and saturated aqueous

  (50 mL). Extract the aqueous phase with DCM (3 × 20 mL). Combine the organic layers, dry over anhydrous , filter, and concentrate to yield the orthogonally protected diamine[1].

Analytical Validation Workflow

To guarantee batch-to-batch consistency before downstream coupling into complex SHP2 inhibitors, the raw 1-Benzyl-4-methylpiperidine-4-carbonitrile must pass a rigorous, logic-driven HPLC batch release protocol.

Fig 2. Self-validating high-performance liquid chromatography (HPLC) batch release workflow.

Conclusion

When executing complex heterocycle syntheses requiring differential functionalization, 1-Benzyl-4-methylpiperidine-4-carbonitrile heavily outperforms generic N-Boc variants. By combining robust thermal stability parameters found in its CoA with the strategic capacity for orthogonal amine deprotection via tandem Nickel-Boride catalytic cycles, it acts as a highly reliable foundational building block for advanced target molecules.

References

• 4-Methyl-1-(phenylmethyl)-4-piperidinecarbonitrile 95%. Achemblock. URL: https://www.achemblock.com/4-methyl-1-phenylmethyl-4-piperidinecarbonitrile-95-62718-32-5.html
• tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate (CAS: 530115-96-9). Sigma-Aldrich. URL: https://www.sigmaaldrich.com/US/en/product/aldrich/530115
• Pyrimidine-4(3H)-Ketone Heterocyclic Compound, Preparation Method Therefor and Use Thereof in Medicine and Pharmacology (Patent No. WO2021143701A1). Google Patents. URL: https://patents.google.
• Caddick, S., Judd, D. B., Lewis, A. K. de K., Reich, M. T., & Williams, M. R. V. (2003). A generic approach for the catalytic reduction of nitriles. Organic Chemistry Portal / Tetrahedron, 59, 5417-5423. URL: https://www.organic-chemistry.
• A Generic Approach for the Catalytic Reduction of Nitriles. ResearchGate. URL: https://www.researchgate.

Sources

• 1. WO2021143701A1 - 嘧啶-4(3h)-酮类杂环化合物、其制备方法及其在医药学上的应用 - Google Patents [patents.google.com]
• 2. WO2021143701A1 - 嘧啶-4(3h)-酮类杂环化合物、其制备方法及其在医药学上的应用 - Google Patents [patents.google.com]
• 3. 4-Methyl-1-(phenylmethyl)-4-piperidinecarbonitrile 95% | CAS: 62718-32-5 | AChemBlock [achemblock.com]
• 4. Tert-butyl 4-cyano-4-methylpiperidine-1-carboxylate - C12H20N2O2 | CSCS00000698180 [chem-space.com]
• 5. A generic approach for the catalytic reduction of nitriles [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Modern Synthetic Strategies for 4-Arylpiperidines

The 4-arylpiperidine motif is a cornerstone in modern medicinal chemistry, serving as a privileged scaffold in a multitude of FDA-approved drugs and clinical candidates targeting a wide array of diseases.[1] Its rigid structure allows for precise orientation of substituents in three-dimensional space, making it an ideal framework for optimizing interactions with biological targets, from opioid receptors to serotonin transporters.[2][3] Historically, the synthesis of these structures relied on multi-step, often arduous, classical methods. However, the demand for rapid lead optimization and the construction of diverse chemical libraries has spurred the development of more efficient, selective, and versatile synthetic methodologies.

This guide provides a comparative analysis of key alternative reagents and strategies for the synthesis of 4-arylpiperidines. We will move beyond simple procedural lists to explore the underlying mechanistic principles, the rationale behind reagent selection, and the relative advantages and limitations of each approach, supported by experimental data and detailed protocols.

Transition-Metal-Catalyzed Cross-Coupling: Forging the Key C-C Bond

The most direct and powerful approach to installing the aryl group at the C4 position of the piperidine ring is through transition-metal-catalyzed cross-coupling reactions. These methods offer unparalleled scope and efficiency.

The Negishi Coupling: A Highly Reactive Approach

The Negishi coupling utilizes a pre-formed organozinc reagent, which is then coupled with an aryl halide or triflate in the presence of a palladium or nickel catalyst.[4][5] The high reactivity of the organozinc nucleophile often translates to milder reaction conditions and exceptional functional group tolerance.

Mechanistic Rationale: The catalytic cycle typically involves oxidative addition of the aryl halide to the Pd(0) catalyst, followed by transmetalation with the piperidylzinc reagent and subsequent reductive elimination to furnish the 4-arylpiperidine product and regenerate the catalyst. The use of a copper(I) co-catalyst can be crucial for facilitating the transmetalation step, especially with less reactive aryl halides.[4]

// Nodes Pd0 [label="Pd(0)L₂"]; Aryl_Pd [label="Ar-Pd(II)-X\n(L)₂", fillcolor="#E8F0FE", fontcolor="#202124"]; Coupled_Pd [label="Ar-Pd(II)-Pip\n(L)₂", fillcolor="#E8F0FE", fontcolor="#202124"]; Product [label="4-Arylpiperidine", shape=ellipse, style=filled, fillcolor="#CEEAD6", fontcolor="#202124"]; ArX [label="Ar-X\n(Aryl Halide)"]; PipZnI [label="Pip-ZnI\n(Piperidylzinc Iodide)"]; ZnIX [label="Zn(I)X"];

// Edges Pd0 -> Aryl_Pd [label="Oxidative\nAddition"]; ArX -> Aryl_Pd [style=dashed]; Aryl_Pd -> Coupled_Pd [label="Transmetalation"]; PipZnI -> Aryl_Pd [style=dashed]; Coupled_Pd -> Product; Coupled_Pd -> Pd0 [label="Reductive\nElimination"]; Aryl_Pd -> ZnIX [style=dashed, arrowhead=none]; }

Caption: Simplified catalytic cycle for the Negishi cross-coupling reaction.

Comparative Performance:

Coupling Partner (Ar-X)	Catalyst System	Yield (%)	Reference
4-Iodoanisole	Cl₂Pd(dppf) / CuI	95	[4]
4-Bromobenzonitrile	Cl₂Pd(dppf) / CuI	91	[4]
2-Bromopyridine	Cl₂Pd(dppf) / CuI	85	[4]
4-Triflyloxyacetophenone	Cl₂Pd(dppf) / CuI	78	[4]

Experimental Protocol: General Procedure for Negishi Coupling [4]

• Zinc Activation: To a flask containing zinc dust, add a 5% aqueous HCl solution. Stir for 2-5 minutes, then decant the acid. Wash the zinc sequentially with water, ethanol, and diethyl ether, then dry under high vacuum.

• Organozinc Formation: To a solution of 4-iodo-N-Boc-piperidine in THF, add the activated zinc dust. The mixture is stirred at a specified temperature until the insertion is complete (monitored by GC/MS).

• Catalyst Preparation: In a separate flask, add Cl₂Pd(dppf) and CuI, and purge with an inert gas.

• Coupling Reaction: Add the aryl halide/triflate and a solvent (e.g., DMF) to the catalyst mixture. Transfer the prepared organozinc solution via cannula to the catalyst mixture.

• Workup: Stir the reaction at room temperature or with gentle heating until completion. Quench with aqueous ammonium chloride, extract with an organic solvent, dry, and purify by column chromatography.

The Suzuki-Miyaura Coupling: Stability and Accessibility

The Suzuki-Miyaura coupling is one of the most widely used cross-coupling reactions, owing to the high stability, low toxicity, and vast commercial availability of its key reagent: the boronic acid or its esters.[6][7] This method is particularly valuable for large-scale synthesis.

Causality in Reagent Choice: The reaction typically requires a base to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center. The choice of base, ligand, and solvent system is critical and must be optimized for the specific substrates to prevent side reactions like protodeboronation.

// Connections ArX -> OxAdd; PipB -> Transmetal; Base -> Transmetal; RedElim -> Product; }

Caption: Key stages in the Suzuki-Miyaura cross-coupling workflow.

Experimental Protocol: Synthesis of 4-Aryl-1,2,3,6-tetrahydropyridines via Suzuki Coupling [6]

• Boronate Ester Formation: To a solution of N-Boc-4-triflyloxy-1,2,3,6-tetrahydropyridine and bis(pinacolato)diboron in dioxane, add PdCl₂(dppf) and potassium acetate. Heat the mixture at 80 °C under an inert atmosphere until the reaction is complete.

• Coupling: To the crude boronate ester, add the aryl bromide, an aqueous solution of potassium carbonate, and Pd(PPh₃)₄.

• Workup: Heat the reaction mixture at 80 °C overnight. After cooling, dilute with water and extract with ethyl acetate. The organic layers are combined, washed, dried, and concentrated.

• Hydrogenation (if needed): The resulting tetrahydropyridine can be hydrogenated over a catalyst like Pd/C in a suitable solvent (e.g., methanol) to yield the corresponding 4-arylpiperidine.

Dearomatization of Pyridines: Building from Aromatic Precursors

An alternative paradigm involves starting with readily available 4-arylpyridines and reducing the aromatic ring to the saturated piperidine core. This approach is powerful but requires careful control of chemoselectivity.

Catalytic Hydrogenation

The direct hydrogenation of the pyridine ring is a classic and atom-economical method.[8] However, it often requires harsh conditions (high pressure and temperature) and can suffer from a lack of selectivity, especially if other reducible functional groups are present on the aryl ring (e.g., nitro, cyano).[9] Palladium- and platinum-based catalysts are commonly employed.[9]

Reductive Transamination of Pyridinium Salts: A Modern Alternative

A recently developed rhodium-catalyzed transfer hydrogenation offers a milder and more versatile route.[1][10] This method activates the pyridine ring by N-alkylation to form a pyridinium salt, which is then subjected to a reductive transamination cascade.

Mechanistic Insight: The reaction proceeds via an initial transfer hydrogenation of the pyridinium ion using formic acid as the hydride source, forming a dihydropyridine intermediate. This is hydrolyzed in situ to a dicarbonyl species, which then undergoes a reductive amination with an external amine to furnish the N-aryl piperidine product.[1] This clever sequence allows for the synthesis of N-aryl piperidines from pyridine precursors, expanding the synthetic toolbox.[10][11]

Comparative Yields for Reductive Transamination: [1]

Pyridinium Salt Substituent	Amine Partner	Yield (%)
2-Phenyl	p-Anisidine	84
2-(4-Fluorophenyl)	p-Anisidine	81
2-Methyl	p-Anisidine	75
2-Phenyl	2-Aminopyridine	65

C(sp³)-H Functionalization: The Step-Economy Frontier

The direct arylation of a C-H bond on the piperidine ring represents the most atom- and step-economical strategy, avoiding the need for pre-functionalization of the piperidine core.

Conceptual Framework: These reactions typically rely on a directing group attached to the piperidine nitrogen, which coordinates to a transition metal catalyst (e.g., palladium, copper) and positions it in proximity to a specific C-H bond (e.g., at C2 or C4), enabling its selective cleavage and subsequent functionalization.[12]

A groundbreaking recent approach combines biocatalytic C-H oxidation with nickel-catalyzed cross-coupling. An enzyme first selectively installs a hydroxyl group at a specific C-H bond on the piperidine. This hydroxylated intermediate then undergoes a radical cross-coupling reaction, forming the C-C bond with high efficiency and avoiding expensive precious metal catalysts like palladium.[13][14][15]

Caption: Workflow for two-stage C-H functionalization of piperidines.

Advantages & Challenges:

• Expertise: C-H activation offers a revolutionary simplification of synthetic routes. However, it requires careful selection of directing groups and optimization of catalytic conditions.

• Trustworthiness: While powerful, the regioselectivity is entirely dependent on the directing group or enzyme used. Undesired side reactions or lack of selectivity can occur without rigorous optimization.[16] The two-step biocatalytic method provides a highly predictable and modular approach to building complexity.[13]

Intramolecular Cyclization: Building the Ring System

Intramolecular cyclization strategies construct the piperidine ring from an acyclic precursor that already contains the aryl moiety. These methods are particularly useful for establishing specific stereochemical relationships.

Intramolecular Reductive Amination

This is a robust and widely used method where a linear amino-ketone or amino-aldehyde undergoes cyclization.[17] The reaction proceeds via the formation of an intermediate iminium ion, which is then reduced in situ.

Reagent Comparison: The choice of reducing agent is critical for success.

• Sodium Borohydride (NaBH₄): A strong reducing agent that can prematurely reduce the starting ketone/aldehyde, leading to lower yields of the desired piperidine.[17]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): A milder, more selective reagent that preferentially reduces the iminium ion over the carbonyl group, making it the reagent of choice for one-pot reductive aminations.[17]

• Sodium Cyanoborohydride (NaBH₃CN): Another selective but more toxic alternative to NaBH(OAc)₃.

Experimental Protocol: One-Pot Reductive Amination [17]

• Reactant Preparation: To a round-bottom flask under an inert atmosphere, add the amino-ketone precursor (1.0 equiv).

• Solvent & Catalyst: Dissolve the reactant in an anhydrous solvent such as 1,2-dichloroethane (DCE). For less reactive substrates, a catalytic amount of acetic acid can be added to facilitate imine formation.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (1.1-1.5 equiv) portion-wise to the stirred solution.

• Reaction & Workup: Stir the reaction at room temperature until completion (monitored by TLC). Quench carefully with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent, dry the combined organic layers, and purify as needed.

Aza-Prins Cyclization

The aza-Prins cyclization is an acid-promoted reaction between a homoallylic amine and a carbonyl compound (e.g., an aldehyde) to form a 4-hydroxypiperidine.[18] This method is highly diastereoselective and allows for the creation of a quaternary stereocenter at the C4 position. The aryl group can be incorporated into either the amine or aldehyde fragment.

Comparative Summary of Methodologies

Method	Key Reagents	Step Economy	Functional Group Tolerance	Stereocontrol	Scalability
Negishi Coupling	Organozinc halides, Pd/Ni catalyst	Good	Excellent	Not inherent	Moderate (reagent prep)
Suzuki Coupling	Boronic acids/esters, Pd catalyst, Base	Good	Very Good	Not inherent	Excellent
Reductive Transamination	Pyridinium salts, Rh catalyst, HCOOH	Good	Good	Possible with chiral ligands	Good
C-H Functionalization	Directing groups, Pd/Cu/Ni catalyst	Excellent	Good (improving)	High (substrate/catalyst)	Moderate to Good
Intramolecular RA	NaBH(OAc)₃	Moderate	Very Good	High (substrate control)	Excellent
Aza-Prins Cyclization	Lewis/Brønsted acids	Moderate	Moderate	Excellent (diastereoselective)	Good

Conclusion

The synthesis of 4-arylpiperidines has evolved significantly, moving from classical multi-step sequences to highly efficient and selective modern methodologies. Transition-metal-catalyzed cross-coupling reactions, particularly the Suzuki and Negishi couplings, remain the workhorses for their reliability and broad substrate scope. For N-aryl derivatives, the novel reductive transamination of pyridinium salts provides an elegant and mild alternative. Looking forward, the continued development of C-H functionalization techniques, especially those combining biocatalysis with modern synthetic chemistry, promises to further streamline the synthesis of these vital pharmaceutical scaffolds, enabling faster discovery and development of next-generation therapeutics.[13][15] The choice of the optimal method will always depend on the specific target molecule, desired scale, and the available resources, but the expanding toolkit provides chemists with unprecedented flexibility and power.

References

• Woerly, E. M., Roy, A., & Burke, S. D. (2007). Synthesis of 4-arylpiperidines from 1-benzyl-4-piperidone: application of the Shapiro reaction and alkenylsilane cross-coupling. Organic Letters, 9(8), 1505–1508. [Link]

• Wang, H., et al. (2024). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. The Journal of Organic Chemistry. [Link]

• American Chemical Society. (2024). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. ACS Publications. [Link]

• American Chemical Society. (2024). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. ACS Publications. [Link]

• Glennon, R. A., et al. (2012). Synthesis and SAR study of 4-arylpiperidines and 4-aryl-1,2,3,6-tetrahydropyridines as 5-HT₂C agonists. Bioorganic & Medicinal Chemistry Letters, 22(7), 2544-2548. [Link]

• Reddy, B. V. S., et al. (2013). A novel method for synthesizing 3-arylpyrrolidine and 4-arylpiperidine derivatives through an acid-promoted skeletal rearrangement. Tetrahedron Letters, 54(12), 1562-1565. [Link]

• Kuznetsov, A., & Gevorgyan, V. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1369. [Link]

• Riegert, D., et al. (2004). Direct synthesis of 4-arylpiperidines via palladium/copper(I)-cocatalyzed Negishi coupling of a 4-piperidylzinc iodide with aromatic halides and triflates. The Journal of Organic Chemistry, 69(15), 5120–5123. [Link]

• ResearchGate. (n.d.). Synthesis of arylpiperidines 4 and 5. [Link]

• Furkert, D. P., & Husbands, S. M. (2007). First asymmetric synthesis of trans-3,4-dimethyl-4-arylpiperidines. Organic Letters, 9(19), 3769–3771. [Link]

• ResearchGate. (n.d.). C-2 Arylation of Piperidines through Directed Transition-Metal-Catalyzed sp3 C-H Activation. [Link]

• Glorius, F., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1369. [Link]

• Scripps Research. (2024). New molecule-creation method a 'powerful tool' to accelerate drug synthesis and discovery. Scripps Research News. [Link]

• Rice University. (2024). New molecule-creation method a 'powerful tool' to accelerate drug synthesis and discovery. Rice University News. [Link]

• Phys.org. (2024). New molecule-creation method a 'powerful tool' to accelerate drug synthesis and discovery. Phys.org. [Link]

• MacMillan, D. W. C., et al. (2019). Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed C–H Arylation and Epimerization. ChemRxiv. [Link]

• MDPI. (2024). Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. Molecules. [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 4-hydroxypiperidines containing a quaternary stereocenter by aza-Prins cyclization. Organic & Biomolecular Chemistry. [Link]

Sources

• 1. Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and SAR study of 4-arylpiperidines and 4-aryl-1,2,3,6-tetrahydropyridines as 5-HT₂C agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Direct synthesis of 4-arylpiperidines via palladium/copper(I)-cocatalyzed Negishi coupling of a 4-piperidylzinc iodide with aromatic halides and triflates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. uvadoc.uva.es [uvadoc.uva.es]
• 6. researchgate.net [researchgate.net]
• 7. First asymmetric synthesis of trans-3,4-dimethyl-4-arylpiperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. New molecule-creation method a ‘powerful tool’ to accelerate drug synthesis and discovery | EurekAlert! [eurekalert.org]
• 14. New molecule-creation method a ‘powerful tool’ to accelerate drug synthesis and discovery | Rice News | News and Media Relations | Rice University [news.rice.edu]
• 15. sciencedaily.com [sciencedaily.com]
• 16. chemrxiv.org [chemrxiv.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Benzyl-4-methylpiperidine-4-carbonitrile

Introduction: In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are daily realities. 1-Benzyl-4-methylpiperidine-4-carbonitrile, a piperidine derivative, serves as a valuable building block in these endeavors. However, its responsible management, particularly its disposal, is paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-Benzyl-4-methylpiperidine-4-carbonitrile, grounded in established safety principles and regulatory standards. Our approach moves beyond a simple checklist, delving into the causality behind each procedural step to empower researchers with the knowledge for safe and compliant laboratory operations.

Part 1: Hazard Identification and Risk Assessment

Organic nitriles, while generally less acutely toxic than inorganic cyanide salts, can be metabolized to release the cyanide ion, making them hazardous.[1] They are often classified as harmful if swallowed or inhaled.[2] The primary risks associated with 1-Benzyl-4-methylpiperidine-4-carbonitrile are summarized below.

Hazard Classification	Description	Supporting Rationale & Citations
Acute Oral Toxicity	Harmful if swallowed. Ingestion can lead to adverse health effects.	Based on hazard statements for analogous compounds like N-Benzyl-4-chloro-piperidine (H302: Harmful if swallowed) and 1-Benzylpiperidine-4-carbonitrile (H302).[3]
Skin & Eye Irritation	May cause skin and serious eye irritation upon contact.	Based on hazard statements for analogous compounds (H315: Causes skin irritation, H319: Causes serious eye irritation).
Respiratory Irritation	May cause respiratory irritation if inhaled as a dust or aerosol.	Based on hazard statements for analogous compounds (H335: May cause respiratory irritation).
Reactivity Hazards	Incompatible with strong acids, bases, and oxidizing agents.	Nitriles, as a class, are incompatible with acids and can produce highly toxic hydrogen cyanide (HCN) gas upon reaction or combustion.[1][4]
Environmental Hazards	Should not be released into the environment.	General principle for synthetic laboratory chemicals to prevent contamination of waterways and soil.[3][5]

Part 2: Essential Personal Protective Equipment (PPE)

Given the identified hazards, the selection and use of appropriate PPE is a non-negotiable prerequisite for handling 1-Benzyl-4-methylpiperidine-4-carbonitrile waste. The Occupational Safety and Health Administration (OSHA) mandates that employers provide and ensure the use of appropriate hand protection when hands are exposed to hazards such as skin absorption of harmful substances.[6]

PPE Category	Specification	Rationale & Citations
Hand Protection	Chemical-resistant nitrile gloves.	Nitrile offers superior resistance to a broad range of chemicals, including solvents and many acids, compared to latex.[6][7] Always inspect gloves for defects before use.[8]
Eye & Face Protection	Safety glasses with side shields or chemical splash goggles.	Conforms to OSHA 29 CFR 1910.133. Essential for preventing contact with eyes, which can cause serious damage.[2][5]
Body Protection	A standard laboratory coat. An impervious apron may be required for larger quantities.	Protects skin from accidental splashes and contamination of personal clothing.[2]
Respiratory Protection	Use only in a well-ventilated area, such as a chemical fume hood.	A NIOSH/MSHA-approved respirator with an organic vapor filter may be necessary if ventilation is inadequate or if aerosols are generated.[2]

Part 3: Step-by-Step Disposal Protocol

The disposal of 1-Benzyl-4-methylpiperidine-4-carbonitrile is governed by the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), which regulates the management of hazardous waste from "cradle-to-grave".[9] Disposal into regular trash or down the sanitary sewer is strictly prohibited.[9] The only approved method is through a licensed hazardous waste disposal program.

Step 1: Waste Segregation

Causality: Proper segregation is the cornerstone of safe chemical waste management. Mixing incompatible waste streams can lead to dangerous chemical reactions, such as the generation of toxic gases or fire.[4]

• Action: Designate a specific, sealed waste container exclusively for 1-Benzyl-4-methylpiperidine-4-carbonitrile and structurally similar nitrile waste.

• Critical: Do NOT mix this waste with strong acids, bases, or oxidizing agents.[1][4]

Step 2: Containerization

Causality: The integrity of the waste container is crucial for preventing leaks and ensuring the safety of all personnel who will handle it. The container material must be compatible with the chemical waste.

• Action: Use a chemically-resistant container in good condition. High-density polyethylene (HDPE) or glass containers are typically appropriate. Plastic is often preferred to minimize the risk of breakage.[9]

• Procedure: Keep the container tightly closed at all times, except when adding waste.[10] Never leave a funnel in the container opening.[10] Fill the container to no more than 90% capacity to allow for vapor expansion and prevent spills.

Step 3: Labeling

Causality: Accurate and detailed labeling is an EPA requirement that communicates the container's contents and associated hazards to all handlers, ensuring it is managed safely throughout the disposal process.

• Action: Obtain and affix a hazardous waste tag from your institution's Environmental Health and Safety (EHS) office.[9]

• Procedure: Complete the label with the following information:

  • The words "Hazardous Waste".[10]

  • The full chemical name: "1-Benzyl-4-methylpiperidine-4-carbonitrile". Do not use abbreviations or chemical formulas.[10]

  • The approximate quantity or concentration of the waste.

  • The date of waste generation (the date you first added waste to the container).[9]

  • The point of origin (e.g., laboratory, room number).[9]

Step 4: Accumulation and Storage

Causality: Safe on-site storage minimizes the risk of spills and exposure while awaiting pickup. Regulations govern the location and duration of this storage.

• Action: Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of the laboratory personnel.[10][11]

• Procedure: Ensure the SAA is in a secondary containment tray to capture any potential leaks. The storage area should be cool, dry, and well-ventilated.[3]

Step 5: Arranging for Disposal

Causality: The final step involves transferring custody of the waste to a licensed professional who is equipped to transport and dispose of it in accordance with federal, state, and local regulations.

• Action: Once the container is nearly full, complete a chemical waste pickup request form as required by your institution's EHS office.[9][10]

• Procedure: Follow your institution's specific procedures for scheduling a pickup. Ensure all documentation is complete and accurate to facilitate a smooth transfer. Maintain records of all disposed waste for regulatory compliance.[12][13]

Part 4: Emergency Procedures for Spills

In the event of an accidental release, a swift and appropriate response is critical to mitigate hazards.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if necessary.

• Assess the Spill: Determine the extent of the spill. If it is large, involves a highly volatile situation, or you are not trained to handle it, contact your institution's EHS emergency line immediately.

• Contain the Spill: For minor spills that you are trained to handle, wear the appropriate PPE.[3] Prevent the spill from spreading or entering drains using absorbent materials like vermiculite or sand.[14][15]

• Clean Up: Carefully sweep or vacuum up the absorbed material and place it into a suitable, sealed container for disposal.[3]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Label the container with the spill cleanup debris as hazardous waste and arrange for its disposal through EHS.

Part 5: Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-Benzyl-4-methylpiperidine-4-carbonitrile waste.

Caption: Workflow for the compliant disposal of 1-Benzyl-4-methylpiperidine-4-carbonitrile waste.

References

• How to Dispose of Chemical Waste. Environmental Health and Safety, Iowa State University. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. Environmental Marketing Services. [Link]

• How to Recycle Nitrile Gloves. Thomasnet. [Link]

• Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Tetra Tech. [Link]

• Proper Handling of Hazardous Waste Guide. U.S. Environmental Protection Agency. [Link]

• Nitriles Waste Compatibility. CP Lab Safety. [Link]

• Nitrile Glove Chemical Resistance Guide. S&G Gloves. [Link]

• Treatment of waste water

• The MSDS HyperGlossary: Nitrile. Interactive Learning Paradigms, Incorporated. [Link]

• Removal of Nitriles from Synthetic Wastewater by Acrylonitrile Utilizing Bacteria. ResearchGate. [Link]

• Navigating OSHA Standards: How Orange Nitrile Gloves from Octane Meet Compliance. Octane. [Link]

• Latex vs Nitrile for Chemical Handling | 2026 Guide. Gloves.com. [Link]

Sources

• 1. The MSDS HyperGlossary: Nitrile [ilpi.com]
• 2. fishersci.com [fishersci.com]
• 3. combi-blocks.com [combi-blocks.com]
• 4. calpaclab.com [calpaclab.com]
• 5. aksci.com [aksci.com]
• 6. octanegloves.com [octanegloves.com]
• 7. gloves.com [gloves.com]
• 8. Nitrile Glove Chemical Resistance Guide | S&G Gloves [sgnitrilegloves.com]
• 9. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 10. research.columbia.edu [research.columbia.edu]
• 11. epa.gov [epa.gov]
• 12. sustainable-markets.com [sustainable-markets.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. echemi.com [echemi.com]
• 15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]